erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid

Core Science & Biosynthesis

biological activity of erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid

This technical guide provides an in-depth analysis of erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid (5,6-DiHODE). This molecule is a specific bioactive lipid mediator, distinct from the more commonly studied "Leukotoxin diols" (9,10-DiHOME), and serves as a critical marker for the metabolism of

-unsaturated polymethylene-interrupted fatty acids (PMI-PUFAs), specifically Pinolenic Acid .

Common Abbreviation: 5,6-DiHODE / 5,6-DiHPA (Pinolenic Acid Diol) Class: Oxylipin / Vicinal Diol Precursor: Pinolenic Acid (via CYP Epoxygenase)

Part 1: Executive Technical Summary

erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid is a bioactive oxylipin derived from the oxidative metabolism of Pinolenic Acid (5,9,12-octadecatrienoic acid), a rare PUFA found in pine nut oil (Pinus koraiensis). Unlike the ubiquitous Linoleic Acid metabolites (9,10-DiHOME), 5,6-DiHODE retains the cis-9 and cis-12 double bonds, indicating that the oxidative modification occurred specifically at the

position.

This molecule represents the stable hydrolysis product of 5,6-epoxy-pinolenic acid . Its biological significance lies in its role as a terminal metabolite in the Cytochrome P450 (CYP) epoxygenase / Soluble Epoxide Hydrolase (sEH) axis. While often used as a high-specificity standard in lipidomics to map sEH activity, emerging research suggests it shares the "diol-toxicity" or "signaling-inactivation" characteristics of other fatty acid diols, potentially modulating inflammation and vascular permeability.

Part 2: Biosynthesis & Mechanism of Action

The CYP-sEH Axis

The formation of 5,6-DiHODE follows a canonical two-step enzymatic cascade. Understanding this pathway is critical for researchers using this compound as a biomarker or therapeutic target.

• Epoxidation (Bioactivation): Pinolenic acid is oxidized by CYP epoxygenases (primarily CYP2C and CYP2J subfamilies) at the

  double bond. This creates the unstable, biologically active epoxide: 5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (5,6-EpODE) .

  • Note: The

    position is unique to PMI-PUFAs; standard Linoleic Acid lacks this double bond, making 5,6-DiHODE a specific tracer for Pinolenic acid metabolism.

• Hydrolysis (Deactivation/Conversion): Soluble Epoxide Hydrolase (sEH) rapidly hydrolyzes the epoxide ring. The enzyme adds a water molecule across the epoxide carbon-carbon bond.

  • Stereochemistry: The "erythro" configuration specified in the title typically results from the specific enzymatic opening of the epoxide or auto-oxidation processes. sEH hydrolysis of cis-epoxides typically yields threo-diols via anti-addition, so the presence of the erythro form may indicate specific CYP stereoselectivity or non-enzymatic hydrolysis pathways relevant in oxidative stress conditions.

Mechanism of Biological Activity

While 5,6-EpODE (the epoxide) acts as an autocrine signaling agent (often anti-inflammatory), the conversion to 5,6-DiHODE is generally considered a pro-inflammatory or inactivation step.

• Mitochondrial Uncoupling: Similar to 9,10-DiHOME (Leukotoxin Diol), vicinal diols of C18 fatty acids can disrupt mitochondrial membrane potential, leading to cellular dysfunction.

• Vascular Permeability: DiHODEs are implicated in increasing capillary permeability, contributing to edema in acute inflammatory responses (e.g., ARDS).

• PPAR Modulation: As a fatty acid derivative, 5,6-DiHODE acts as a weak ligand for Peroxisome Proliferator-Activated Receptors (PPAR

  and PPAR ), modulating lipid metabolism genes, albeit with lower potency than its epoxide precursor.

Pathway Visualization (DOT)

Caption: The metabolic trajectory of Pinolenic Acid via the CYP/sEH axis, yielding 5,6-DiHODE.

Part 3: Experimental Protocols & Validation

To ensure scientific integrity, the following protocols utilize 5,6-DiHODE as a standard for quantifying sEH activity or mapping lipidomic profiles.

Physicochemical Properties & Handling

Property	Specification
Molecular Formula	C₁₈H₃₂O₄
Molecular Weight	312.45 g/mol
Solubility	Ethanol (>20 mg/ml), DMSO (>20 mg/ml), DMF (>20 mg/ml). Poorly soluble in water.
Stability	Sensitive to oxidation. Store at -20°C or -80°C under Argon/Nitrogen.
Appearance	Colorless to light yellow oil/solid.

Protocol: LC-MS/MS Quantification (Targeted Lipidomics)

Rationale: Due to structural similarity with 9,10-DiHOME, chromatographic separation is non-negotiable. Mass spectrometry alone cannot distinguish isomers without retention time validation.

Materials:

• Internal Standard: d4-9,10-DiHOME (or d11-Linoleic acid if diol standard unavailable).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 1.8 µm).

Workflow:

• Extraction: Perform solid-phase extraction (SPE) on plasma/tissue samples using C18 cartridges. Elute with ethyl acetate.

• Drying: Evaporate solvent under nitrogen stream; reconstitute in MeOH:Water (50:50).

• LC Gradient:

  • Mobile Phase A: Water + 0.1% Acetic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Acetic Acid.

  • Gradient: 0-2 min (30% B), 2-15 min (linear to 90% B).

• MS Detection (ESI Negative Mode):

  • Precursor Ion: m/z 311.2 [M-H]⁻

  • Product Ions (Quant/Qual): m/z 293.2 (H₂O loss), m/z 171.1 (Cleavage fragment specific to 9,12-diene tail).

  • Validation: 5,6-DiHODE will elute at a distinct retention time from 9,10-DiHOME and 12,13-DiHOME due to polarity differences of the 5,6-diol head group.

Protocol: sEH Activity Assay (Substrate Competitor)

Rationale: Determine if 5,6-EpODE is a preferred substrate for sEH compared to standard EpOMEs.

• Incubation: Incubate recombinant human sEH (10 nM) with 5,6-Epoxy-pinolenic acid (50 µM) in Tris-HCl buffer (pH 7.4) at 37°C.

• Quenching: Stop reaction at t=0, 5, 10, 30 min with ice-cold acetonitrile containing Internal Standard.

• Analysis: Quantify the appearance of 5,6-DiHODE using the LC-MS/MS method above.

• Calculation: Plot [5,6-DiHODE] vs. time. Calculate

  and . Compare rates against 9,10-EpOME hydrolysis.

Part 4: Comparative Activity Analysis

The following table contrasts 5,6-DiHODE with its more common isomer, Leukotoxin Diol.

Feature	5,6-DiHODE (Pinolenic Metabolite)	9,10-DiHOME (Leukotoxin Diol)
Precursor	Pinolenic Acid (5,9,12-18:3)	Linoleic Acid (9,12-18:2)
Double Bond Status	Retains	Retains (9,10 is diol)
Primary Source	Dietary Pine Nut Oil metabolism	Endogenous Linoleic Acid metabolism
Toxicity Profile	Moderate (Mitochondrial stress)	High (ARDS, Multiple Organ Failure)
Diagnostic Use	Marker for -PUFA oxidation	Marker for ARDS, Shock, Burn injury

References

• LipidMaps Structure Database. 5,6-DiHODE (erythro-5,6-dihydroxy-9Z,12Z-octadecadienoic acid). LipidMaps ID: LMFA02000462. [Link]

• Newman, J. W., et al. (2005). Epoxide hydrolases, their roles and interactions with lipid metabolism. Progress in Lipid Research. [Link]

• Imig, J. D. (2012). Epoxides and soluble epoxide hydrolase in cardiovascular physiology. Physiological Reviews. [Link]

• Chuang, L. T., et al. (2009). Pinolenic acid (cis-5,cis-9,cis-12-18:3) reduces high-fat diet-induced obesity in mice. Lipids.[1][2][3] (Context for precursor activity). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arachidonic Acid-metabolizing Cytochrome P450 Enzymes Are Targets of ω-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity Detection of erythro-5,6-dihydroxy-9,12-octadecadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Dihydroxy Fatty Acids in Cellular Signaling

Erythro-5,6-dihydroxy-9,12-octadecadienoic acid (5,6-diHODE) is a dihydroxylated metabolite of linoleic acid, a ubiquitous polyunsaturated fatty acid. The formation of dihydroxy fatty acids is a critical component of cellular signaling, with implications in inflammation, pain perception, and vascular homeostasis. These molecules are generated through enzymatic pathways, primarily involving cytochrome P450 (CYP) epoxygenases and subsequent hydrolysis by soluble epoxide hydrolase (sEH). The precise stereochemistry of the diol, such as the erythro configuration, can significantly influence its biological activity, necessitating analytical methods capable of isomeric separation and sensitive quantification.

This application note provides a comprehensive guide to the analytical methodologies for the detection and quantification of erythro-5,6-dihydroxy-9,12-octadecadienoic acid in biological matrices. We will delve into the rationale behind sample preparation, chromatographic separation, and mass spectrometric detection, offering detailed protocols for both liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).

Biological Pathway: From Linoleic Acid to 5,6-diHODE

The biogenesis of 5,6-diHODE from linoleic acid is a multi-step enzymatic process. Understanding this pathway is crucial for interpreting analytical results and designing experiments.

Caption: Enzymatic conversion of linoleic acid to erythro-5,6-dihydroxy-9,12-octadecadienoic acid.

Linoleic acid is first converted to its epoxide, 5,6-epoxyoctadecenoic acid (5,6-EpOME), by CYP monooxygenases. This epoxide is then hydrolyzed by soluble epoxide hydrolase (sEH) to the corresponding vicinal diol, 5,6-diHODE. The stereochemistry of the resulting diol is dependent on the epoxide precursor and the mechanism of hydrolysis.

PART 1: Sample Preparation - Isolating the Analyte of Interest

The accurate quantification of 5,6-diHODE from complex biological matrices such as plasma, serum, or tissue homogenates necessitates a robust sample preparation protocol. The primary goals are to efficiently extract the lipid fraction, remove interfering substances like proteins and phospholipids, and concentrate the analyte.

Core Principles of Lipid Extraction

Given the lipophilic nature of 5,6-diHODE, liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are the most common and effective techniques. The choice between these methods often depends on the sample volume, desired throughput, and the level of sample cleanup required.

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is suitable for a wide range of biological fluids.

Materials:

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Methanol, HPLC grade

• Water, LC-MS grade

• Internal Standard (IS): A deuterated analogue of a dihydroxy fatty acid (e.g., d4-9,10-DiHOME) is recommended for accurate quantification.

Procedure:

• To 100 µL of plasma or serum in a glass tube, add 200 µL of cold methanol containing the internal standard.

• Vortex for 30 seconds to precipitate proteins.

• Add 750 µL of cold MTBE.

• Vortex vigorously for 1 minute.

• Add 180 µL of LC-MS grade water to induce phase separation.

• Centrifuge at 2000 x g for 5 minutes at 4°C.

• Carefully transfer the upper organic layer (containing the lipids) to a new glass tube.

• Dry the extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS or GC-MS analysis (e.g., 100 µL of methanol/water 80:20 v/v).

Protocol 2: Solid-Phase Extraction (SPE)

SPE offers a higher degree of sample cleanup and is particularly useful for complex matrices. C18 cartridges are commonly used for the extraction of dihydroxy fatty acids.

Materials:

• C18 SPE cartridges (e.g., 100 mg, 1 mL)

• Methanol, HPLC grade

• Water, LC-MS grade

• Hexane, HPLC grade

• Ethyl acetate, HPLC grade

• Formic acid

Procedure:

• Conditioning: Condition the C18 SPE cartridge with 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Acidify the biological sample (e.g., 500 µL of plasma diluted with 500 µL of water) with 0.1% formic acid. Load the sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 2 mL of water to remove polar impurities, followed by 2 mL of hexane to remove non-polar lipids.

• Elution: Elute the dihydroxy fatty acids with 2 mL of ethyl acetate.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen and reconstitute in a suitable solvent for analysis.

PART 2: Analytical Methodologies

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of lipid mediators due to its high sensitivity and selectivity.

The separation of the erythro and threo diastereomers of 5,6-diHODE is critical for accurate quantification. Chiral chromatography is often necessary to resolve enantiomers, while reversed-phase chromatography can separate diastereomers.

Caption: A typical workflow for the analysis of 5,6-diHODE by LC-MS/MS.

Recommended LC Parameters (Reversed-Phase):

Parameter	Recommended Setting
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid
Gradient	Start at 30% B, increase to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5-10 µL

Note: For chiral separation, a specialized chiral column (e.g., cellulose or amylose-based) would be required, often with a different mobile phase system (e.g., hexane/isopropanol).

Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of fatty acids. Quantification is achieved using Multiple Reaction Monitoring (MRM), which provides excellent selectivity and sensitivity.

Proposed MS/MS Parameters:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5,6-diHODE	311.2	115.1, 171.1	To be optimized
Internal Standard (e.g., d4-9,10-DiHOME)	315.2	Specific fragment	To be optimized

Note: The proposed product ions are based on the expected cleavage between the two hydroxyl groups. The m/z 115.1 corresponds to the fragment containing the carboxyl group, and m/z 171.1 corresponds to the other fragment. These parameters require empirical optimization and validation.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like dihydroxy fatty acids, derivatization is necessary.

Silylation is the most common derivatization technique for hydroxyl and carboxyl groups. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is a widely used and effective reagent.

Protocol 3: Derivatization for GC-MS Analysis

• To the dried lipid extract, add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine.

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Recommended GC-MS Parameters:

Parameter	Recommended Setting
Column	DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1 mL/min
Injector Temperature	280°C
Oven Program	Start at 150°C, hold for 1 minute, ramp to 300°C at 10°C/min, and hold for 5 minutes.
MS Ion Source	Electron Ionization (EI) at 70 eV
MS Quadrupole Temp	150°C
Scan Range	m/z 50-600

Expected Fragmentation: The trimethylsilyl (TMS) ether derivatives of vicinal diols exhibit characteristic fragmentation patterns, with a prominent cleavage between the two TMSO-groups. For 5,6-diHODE-TMS, characteristic fragment ions would be expected that can be used for identification and quantification in selected ion monitoring (SIM) mode.

PART 3: Method Validation and Data Interpretation

For both LC-MS/MS and GC-MS methods, a thorough validation is essential to ensure the reliability of the results.

Key Validation Parameters:

Parameter	Description
Linearity	A calibration curve should be constructed using at least five standards of known concentrations to demonstrate a linear response.
Limit of Detection (LOD)	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
Accuracy	The closeness of the measured value to the true value, typically assessed by analyzing quality control (QC) samples at different levels.
Precision	The degree of agreement among individual measurements, expressed as the relative standard deviation (RSD) of replicate QC samples.
Recovery	The efficiency of the extraction process, determined by comparing the analyte signal in a pre-extracted spiked sample to a post-extracted spiked sample.
Matrix Effect	The effect of co-eluting compounds from the matrix on the ionization of the analyte, which can be assessed by comparing the signal of the analyte in a post-extracted spiked sample to that in a pure solution.

Conclusion: A Robust Framework for 5,6-diHODE Analysis

This application note provides a comprehensive framework for the sensitive and specific analysis of erythro-5,6-dihydroxy-9,12-octadecadienoic acid. The detailed protocols for sample preparation, LC-MS/MS, and GC-MS serve as a strong foundation for researchers in lipidomics and drug development. While the proposed mass spectrometric parameters for the target analyte require optimization and validation, the principles and methodologies outlined here are based on established practices for the analysis of related dihydroxy fatty acids. By following these guidelines and implementing a rigorous method validation, researchers can confidently generate high-quality data to elucidate the role of this important lipid mediator in various physiological and pathological processes.

References

• Gas chromatographic mass spectrometric detection of dihydroxy fatty acids preserved in the 'bound' phase of organic residues. Rapid Communications in Mass Spectrometry.

• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. MDPI.

• Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. Prostaglandins & Other Lipid Mediators.

• Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies. The Journal of Nutritional Biochemistry.

• Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. The Journal of Nutritional Biochemistry.

• Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration. International Journal of Molecular Sciences.

• Stereoselective oxidation of regioisomeric octadecenoic acids by fatty acid dioxygenases. Journal of Lipid Research.

• Gas chromatographic mass spectrometric detection of dihydroxy fatty acids preserved in the 'bound' phase of organic residues of archaeological pottery vessels. Rapid Communications in Mass Spectrometry.

• An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research.

• Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils. Analytical Methods.

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Analytical and Bioanalytical Chemistry.

• The Use of Derivatization Reagents for Gas Chromatography (GC). Sigma-Aldrich.

• Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples Based on Mass Spectral Fragmentations. Molecules.

• Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta.

• Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid Chrom

liquid chromatography-mass spectrometry (LC-MS) protocol for erythro-5,6-dihydroxyoctadecadienoic acid

This Application Note is designed for bioanalytical scientists and lipidomics researchers. It addresses the specific challenges of quantifying erythro-5,6-dihydroxyoctadecadienoic acid (erythro-5,6-DiHODE) , a specialized oxylipin metabolite.

Unlike the more common linoleic acid metabolites (9,10- or 12,13-DiHOME), the 5,6-DiHODE isomer presents unique stability challenges due to its proximity to the carboxyl group, making it prone to spontaneous lactonization. This protocol emphasizes the "erythro" diastereomer, often a marker of non-enzymatic oxidative stress or metabolism of specific dietary fatty acids (e.g., pinolenic acid).

Introduction & Biological Context

erythro-5,6-DiHODE (C18H32O4) is a dihydroxy fatty acid derived from the hydrolysis of 5,6-epoxyoctadecadienoic acid (5,6-EpODE). While 9,10- and 12,13-isomers are abundant products of Linoleic Acid metabolism, the 5,6-isomer is chemically distinct.

• Origin: Typically derived from fatty acids containing a

  double bond (e.g., Pinolenic acid, Taxoleic acid) or via non-enzymatic free-radical oxidation of common fatty acids followed by hydrolysis.

• The "Erythro" Significance: Soluble Epoxide Hydrolase (sEH) typically converts cis-epoxides to threo-diols. The presence of erythro-diols often indicates either:

  • Hydrolysis of a trans-epoxide (formed via free radical oxidation).

  • Non-enzymatic acid hydrolysis of the epoxide.

• Clinical Relevance: Monitoring erythro/threo ratios can serve as a dual marker for sEH activity and oxidative stress load.

Critical Technical Challenge: The Lactonization Trap

The 5,6-dihydroxy position allows for the formation of a five-membered lactone ring (

-lactone) or six-membered ring ( -lactone) under acidic conditions. Unlike 9,10- or 12,13-diols, 5,6-DiHODE is acid-labile . Standard lipidomics protocols using high concentrations of Formic Acid or acidic SPE wash steps will cause significant analyte loss by converting 5,6-DiHODE into its lactone form (5,6-DHTL).

This protocol utilizes a pH-neutral extraction strategy to preserve the diol structure.

Mechanistic Pathway & Workflow

The following diagrams illustrate the formation pathway and the analytical workflow designed to prevent artifactual loss.

Diagram 1: Metabolic Pathway & Isomerism

Caption: Pathway showing the origin of erythro-5,6-DiHODE and the risk of acid-catalyzed lactonization.

Diagram 2: Analytical Workflow

Caption: Optimized workflow emphasizing neutral pH conditions during SPE to prevent lactonization.

Detailed Protocol

Materials & Reagents

• Standards: erythro-5,6-DiHODE (Custom synthesis or specific vendor), 12,13-DiHOME-d4 (Internal Standard).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Ammonium Acetate (10 mM stock), Acetic Acid (Glacial). Note: Formic acid is avoided in the mobile phase if possible, or kept at <0.02% to minimize on-column lactonization.

• SPE Columns: Waters Oasis HLB (Hydrophilic-Lipophilic Balance) 60 mg, 3 cc cartridges.

Sample Preparation (Neutral SPE)

Rationale: Traditional lipidomics uses acidic washes to protonate fatty acids. For 5,6-DiHODE, we rely on the hydrophobicity of the chain without lowering pH to <4.0.

• Thawing: Thaw plasma/tissue homogenates on ice.

• Spiking: Add 10 µL of Internal Standard (100 nM 12,13-DiHOME-d4) to 200 µL of sample.

• Precipitation/Antioxidant: Add 600 µL of ice-cold MeOH containing 0.1% BHT (Butylated Hydroxytoluene) to prevent ex vivo oxidation. Vortex for 30s.

• Centrifugation: Spin at 10,000 x g for 10 min at 4°C. Collect supernatant.

• Dilution: Dilute supernatant with water to achieve <15% MeOH content (approx. 4 mL water).

• SPE Loading:

  • Condition HLB cartridge: 3 mL MeOH followed by 3 mL Water.

  • Load sample at gravity or low vacuum (<5 inHg).

• Wash: Wash with 3 mL of 5% MeOH in Water . Do NOT use acidic wash.

• Elution: Elute with 3 mL of Methanol/Ethyl Acetate (1:1) .

• Drying: Evaporate under Nitrogen at 35°C. Ensure the sample is not left dry for extended periods.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase A/B (70:30).

LC-MS/MS Conditions

Chromatography: Separation of the erythro and threo diastereomers, as well as regioisomers (9,10 and 12,13), requires a high-efficiency C18 column.[1]

• System: UHPLC (e.g., Agilent 1290, Waters Acquity).

• Column: Waters BEH C18 (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex C18.

• Temperature: 40°C.

• Mobile Phase A: Water + 0.02% Acetic Acid (pH ~4.5, mild enough to prevent rapid lactonization during the run).

• Mobile Phase B: Acetonitrile + 0.02% Acetic Acid.

• Gradient:

  • 0-1 min: 10% B

  • 1-10 min: 10%

    60% B

  • 10-12 min: 60%

    95% B

  • 12-14 min: 95% B (Wash)

  • 14.1 min: 10% B (Re-equilibration)

Mass Spectrometry: Operate in Negative Electrospray Ionization (ESI-) mode.

• Source Temp: 350°C

• Capillary Voltage: 2.5 kV (Negative mode)

• Desolvation Gas: 800 L/hr

MRM Transitions & Data Parameters

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	CE (eV)	Type
5,6-DiHODE	311.2	293.2	50	18	Quant (H2O Loss)
5,6-DiHODE	311.2	171.1	50	24	Qual (Alpha-Cleavage)
5,6-DiHODE	311.2	59.0	50	30	Qual (Acetate)
12,13-DiHOME-d4	317.2	185.1	50	20	Internal Standard

Note: The 311.2

293.2 transition is non-specific (water loss common to all isomers). Chromatographic retention time is the primary identification tool. erythro-5,6-DiHODE typically elutes earlier than 9,10- and 12,13-DiHOME on C18 columns due to the polarity of the 5,6-diol.

Quality Control & Troubleshooting

Self-Validating the Protocol

• Lactone Check: Inject a standard of 5,6-DiHODE. If you observe two peaks (one at the expected RT and one significantly later/less polar), your sample prep or mobile phase is too acidic, causing lactonization. The lactone (5,6-DHTL) will have a different mass spectrum (often losing water in the source, appearing as [M-H-H2O]- parent).

• Isomer Resolution: Ensure baseline separation between 5,6-DiHODE and the abundant 12,13-DiHOME. If they co-elute, lower the gradient slope between 30-50% B.

Data Reporting

Report concentrations in nM or ng/mL. Always calculate the erythro/threo ratio if both isomers are detected, as this ratio is the true biological readout for oxidative stress vs. enzymatic hydrolysis.

References

• Metabolism of 5(6)-epoxyeicosatrienoic acid. (2025). Biochemical and Biophysical Research Communications. Demonstrates the spontaneous conversion of 5,6-epoxides to lactones and the role of sEH. Link

• Quantification of Plasma Oxylipins using Solid Phase Extraction and LC-MS. (2019). Methods in Enzymology. General protocol for oxylipin extraction, adapted here for neutral conditions. Link

• Discovery of Inhibitors of Soluble Epoxide Hydrolase. (2016). Journal of Medicinal Chemistry. Details the hydrolysis of epoxides to diols and the stereochemical implications. Link

• LC-MS/MS workflow to characterize regio- and stereoisomeric trihydroxyoctadecenoic acids. (2014). Journal of Lipid Research. Provides fragmentation patterns and chromatographic behavior for oxidized linoleic acid metabolites. Link

• Lactones from Unspecific Peroxygenase-Catalyzed In-Chain Hydroxylation. (2023). ACS Omega. Discusses the chemical mechanism of lactonization in 4- and 5-hydroxy fatty acids. Link

Sources

• 1. metabolomics.se [metabolomics.se]

Application Note: Isomer-Specific Analysis of Dihydroxyoctadecadienoic Acids (DiHODEs) by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note provides a comprehensive guide for the isomer-specific analysis of dihydroxyoctadecadienoic acids (DiHODEs) using Gas Chromatography-Mass Spectrometry (GC-MS). DiHODEs are important lipid mediators derived from the oxygenation of linoleic acid, and their various isomers play distinct roles in physiological and pathological processes. The accurate differentiation and quantification of these isomers are crucial for research in areas such as inflammation, cardiovascular disease, and oncology. This document details a robust methodology, from sample extraction and derivatization to GC-MS analysis and data interpretation, designed for researchers, scientists, and drug development professionals.

Introduction: The Significance of DiHODE Isomers

Dihydroxyoctadecadienoic acids (DiHODEs) are a class of oxidized linoleic acid metabolites (OXLAMs) that are increasingly recognized for their potent biological activities. Generated through enzymatic pathways involving cytochrome P450 (CYP), lipoxygenase (LOX), and soluble epoxide hydrolase (sEH), or via non-enzymatic lipid peroxidation, DiHODEs exist as numerous constitutional and stereoisomers.[1] The most commonly studied isomers include 9,10-DiHODE and 12,13-DiHODE, which are formed from the hydrolysis of their corresponding epoxy-octadecenoic acid (EpOME) precursors, leukotoxin and isoleukotoxin, respectively.[2]

The specific positioning of the hydroxyl groups and the stereochemistry of the double bonds confer distinct biological functions to each isomer. For instance, different DiHODE isomers have been shown to exhibit pro- or anti-inflammatory effects, modulate vascular permeability, and influence cell proliferation. Therefore, the ability to resolve and accurately identify these isomers is paramount to understanding their roles in health and disease.

GC-MS, with its high chromatographic resolution and sensitive mass detection, is a powerful technique for the analysis of fatty acid metabolites. However, the polar nature and low volatility of DiHODEs necessitate a critical chemical derivatization step to render them amenable to GC analysis. This guide provides a detailed protocol for their analysis, focusing on trimethylsilyl (TMS) derivatization, which is a well-established method for increasing the volatility and thermal stability of compounds containing hydroxyl and carboxyl functional groups.[3][4]

Experimental Workflow Overview

The successful analysis of DiHODE isomers by GC-MS involves a multi-step process. Each stage is critical for achieving accurate and reproducible results. The overall workflow is depicted below.

Figure 1: High-level experimental workflow for DiHODE analysis.

Detailed Protocols

Sample Preparation: Extraction of DiHODEs from Plasma

This protocol is adapted from established lipid extraction methods and is suitable for the analysis of free DiHODEs in plasma.[5] For the analysis of total DiHODEs (free and esterified), a saponification step should be included after the initial extraction.

Materials:

• Human plasma (collected in EDTA tubes)

• Deuterated internal standards (e.g., d4-9,10-DiHODE, d4-12,13-DiHODE)

• Methanol (HPLC grade)

• Chloroform (HPLC grade)

• 0.9% NaCl solution

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

Procedure:

• Thawing and Internal Standard Spiking: Thaw frozen plasma samples on ice. To 500 µL of plasma in a glass tube, add an appropriate amount of deuterated internal standard solution.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the plasma.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 500 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for another 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Solid-Phase Extraction (for cleanup):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Reconstitute the dried lipid extract in 1 mL of 15% methanol in water and load it onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of 15% methanol in water to remove polar impurities.

  • Elute the DiHODEs with 5 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen.

Chemical Derivatization: Two-Step Methylation and Silylation

To ensure the DiHODEs are sufficiently volatile for GC-MS analysis, a two-step derivatization process is employed. First, the carboxylic acid group is converted to a methyl ester. Second, the hydroxyl groups are converted to trimethylsilyl (TMS) ethers.

Materials:

• Diazomethane solution or Trimethylsilyldiazomethane (handle with extreme caution in a fume hood)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Heating block or oven

Procedure:

• Methylation:

  • To the dried extract from the previous step, add a freshly prepared ethereal solution of diazomethane dropwise until a faint yellow color persists.

  • Allow the reaction to proceed for 10 minutes at room temperature.

  • Evaporate the excess diazomethane and solvent under a gentle stream of nitrogen.

• Silylation:

  • Add 50 µL of anhydrous pyridine to the dried methyl-esterified sample.

  • Add 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 60°C for 60 minutes.

  • Cool the vial to room temperature before GC-MS analysis.

Figure 2: Two-step derivatization of DiHODEs.

GC-MS Analysis

The chromatographic separation of DiHODE isomers is critical. A mid-polarity column, such as a DB-5ms or equivalent, provides good separation for these derivatized compounds.

Recommended GC-MS Parameters

Parameter	Setting	Rationale
Gas Chromatograph
GC Column	Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness	A robust, general-purpose column providing good resolution for a wide range of analytes, including silylated fatty acids.
Carrier Gas	Helium, constant flow rate of 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Injector Temperature	280°C	Ensures rapid volatilization of the derivatized DiHODEs.
Injection Mode	Splitless, 1 µL injection volume	Maximizes the transfer of analyte to the column for trace-level analysis.
Oven Program	Initial temp: 150°C, hold for 2 min. Ramp 1: 10°C/min to 250°C. Ramp 2: 5°C/min to 300°C, hold for 10 min.	A tailored temperature program to separate DiHODE isomers from other lipid components.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS that produces reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for EI, leading to extensive and characteristic fragmentation.
Mass Range	m/z 50-600	A wide enough range to capture the molecular ion and key fragment ions of the derivatized DiHODEs.
Source Temperature	230°C	Optimizes ion formation and minimizes source contamination.
Quadrupole Temp.	150°C	Ensures stable mass analysis.

Data Interpretation: Differentiating Isomers by Mass Spectrometry

The key to identifying DiHODE isomers lies in their characteristic fragmentation patterns upon electron ionization. The most significant fragmentation occurs via cleavage of the carbon-carbon bond between the two vicinal trimethylsiloxy (OTMS) groups.[6] This alpha-cleavage results in two primary diagnostic fragment ions.

For the bis-TMS methyl ester of 9,10-DiHODE , the characteristic cleavage occurs between C9 and C10. This generates two major fragment ions:

• An ion at m/z 215 , corresponding to the fragment containing the methyl ester terminus.

• An ion at m/z 259 , corresponding to the fragment containing the omega-terminus of the fatty acid.

For the bis-TMS methyl ester of 12,13-DiHODE , the cleavage occurs between C12 and C13, yielding:

• An ion at m/z 215 , again from the omega-terminus.

• An ion at m/z 301 , from the fragment containing the methyl ester.

The presence and relative abundance of these diagnostic ions allow for the unambiguous identification of the positional isomers.

Figure 3: Characteristic fragmentation of DiHODE isomer derivatives.

Expected Mass Spectral Data

Isomer (as bis-TMS methyl ester)	Molecular Ion (M+)	Diagnostic Fragment 1 (m/z)	Diagnostic Fragment 2 (m/z)
9,10-DiHODE	486 (low abundance)	215	259
12,13-DiHODE	486 (low abundance)	215	301

Conclusion

The protocol described in this application note provides a reliable and robust method for the isomer-specific analysis of DiHODEs by GC-MS. The combination of a thorough sample preparation procedure, effective two-step derivatization, and optimized GC-MS parameters allows for the successful separation and identification of key DiHODE isomers. The interpretation of the resulting mass spectra, based on characteristic alpha-cleavage fragmentation, enables unambiguous differentiation of positional isomers. This methodology serves as a valuable tool for researchers investigating the complex roles of these lipid mediators in biological systems.

References

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• Gabbs, M., et al. (2015). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions, 43(4), 547-553. [Link]

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• Gas chromatographic mass spectrometric detection of dihydroxy fatty acids preserved in the 'bound' phase of organic residues from archaeological potsherds. (2011). Rapid Communications in Mass Spectrometry, 25(13), 1893-1898. [Link]

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Application Note: A Validated Protocol for the Quantification of erythro-5,6-dihydroxyoctadecadienoic Acid in Human Plasma using LC-MS/MS

Abstract

This application note provides a comprehensive and scientifically robust protocol for the sample preparation and quantification of erythro-5,6-dihydroxyoctadecadienoic acid (5,6-diHODE) in human plasma. The methodology detailed herein utilizes solid-phase extraction (SPE) for efficient analyte isolation and purification, followed by sensitive and selective quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide is designed to provide researchers, clinicians, and drug development professionals with a reliable workflow, grounded in scientific principles, to accurately measure this important lipid mediator.

Introduction: The Biological Significance of erythro-5,6-dihydroxyoctadecadienoic Acid

Erythro-5,6-dihydroxyoctadecadienoic acid (5,6-diHODE) is a dihydroxy fatty acid derived from the metabolism of linoleic acid. As a member of the oxylipin family, 5,6-diHODE is an endogenous signaling molecule implicated in a variety of physiological and pathophysiological processes. Oxylipins, including 5,6-diHODE, are increasingly recognized for their roles in modulating inflammation and their association with cardiovascular diseases.[1][2][3][4] The accurate measurement of 5,6-diHODE in biological matrices such as plasma is crucial for elucidating its specific functions and for the discovery of potential biomarkers for disease diagnosis and therapeutic monitoring.

Pre-Analytical Considerations: Ensuring Sample Integrity

The accuracy of 5,6-diHODE quantification is highly dependent on the proper collection and handling of plasma samples to prevent artefactual formation or degradation of the analyte.

• Anticoagulant Selection: Whole blood should be collected in tubes containing K2-EDTA.

• Minimizing Ex Vivo Formation: It is critical to process blood samples promptly after collection. Storage of whole blood at room temperature for extended periods can lead to ex vivo formation of some oxylipins.[5] Therefore, plasma should be separated by centrifugation (e.g., 1500 x g for 15 minutes at 4°C) within one hour of blood collection.

• Antioxidant Addition: To prevent auto-oxidation of polyunsaturated fatty acids and their metabolites, the addition of an antioxidant such as butylated hydroxytoluene (BHT) to the plasma immediately after separation is strongly recommended.[6][7][8][9] A final concentration of 0.02% BHT in the plasma is a common practice.

• Storage Conditions: Plasma samples should be immediately frozen and stored at -80°C to ensure long-term stability.[6][8][9] Storage at -20°C is not recommended as it may not completely halt enzymatic activity and can lead to degradation of polyunsaturated fatty acids.[6][9] Repeated freeze-thaw cycles should be avoided as they can significantly alter the concentrations of free oxylipins.[9]

Sample Preparation: Solid-Phase Extraction (SPE) Protocol

Solid-phase extraction is the preferred method for the extraction of 5,6-diHODE from plasma due to its high efficiency in removing interfering substances such as phospholipids and salts, which can cause ion suppression in the mass spectrometer.

Experimental Workflow Diagram

Caption: Workflow for the extraction of 5,6-diHODE from plasma.

Detailed Protocol

Materials:

• Human plasma with K2-EDTA and BHT

• Internal Standard (IS): A suitable stable isotope-labeled standard such as 9(S)-HODE-d4. The choice of IS should be validated for its ability to mimic the extraction and ionization behavior of 5,6-diHODE.

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• SPE cartridges (e.g., C18 or a polymeric reversed-phase sorbent)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Thawing and Internal Standard Spiking: Thaw plasma samples on ice. To 100 µL of plasma, add a known amount of the internal standard solution (e.g., 10 µL of a 100 ng/mL solution of 9(S)-HODE-d4 in methanol). The use of a stable isotope-labeled internal standard is crucial to correct for analyte loss during sample preparation and for matrix effects during LC-MS/MS analysis.[10]

• Protein Precipitation: Add 300 µL of ice-cold methanol to the plasma sample. Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a clean tube.

• Dilution: Dilute the supernatant with water to reduce the organic solvent concentration to less than 5% to ensure efficient binding to the SPE sorbent. For example, add 900 µL of water containing 0.1% formic acid.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water. Do not allow the sorbent to dry out.

• Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge at a slow and steady flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the 5,6-diHODE from the cartridge with 1 mL of methanol or acetonitrile into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature or with gentle heating (e.g., 30-40°C).

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial LC mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid). Vortex to ensure complete dissolution and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry is the gold standard for the sensitive and selective quantification of oxylipins.

LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for fatty acids.
Mobile Phase A	Water with 0.1% formic acid	Acidification improves peak shape and ionization efficiency in negative mode.
Mobile Phase B	Acetonitrile/Methanol (80:20 v/v) with 0.1% formic acid	Strong organic mobile phase for elution.
Gradient	A gradient from 30% B to 95% B over 10-15 minutes is a good starting point.	Allows for the separation of 5,6-diHODE from other isomers and matrix components.
Flow Rate	0.3 mL/min	Appropriate for the column dimensions.
Injection Volume	5-10 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode	The carboxylic acid moiety of 5,6-diHODE is readily deprotonated.
MRM Transitions	5,6-diHODE: Q1: 313.2 -> Q3: [To be determined empirically, likely fragments from cleavage of the diol and loss of water]	Q1: [M-H]⁻. Q3: Characteristic product ions for quantification and confirmation. The exact fragments should be optimized by infusing a standard.
Internal Standard (e.g., 9(S)-HODE-d4): Q1: 317.2 -> Q3: [To be determined empirically]	The deuterated internal standard will have a higher mass for Q1.
Collision Energy	To be optimized for the specific instrument and transitions.

Method Validation and Quality Control

A thorough method validation is essential to ensure the reliability of the results.

• Calibration Curve: A calibration curve should be prepared using a surrogate matrix (e.g., charcoal-stripped plasma or a buffer solution) spiked with known concentrations of 5,6-diHODE.

• Accuracy and Precision: The accuracy and precision of the method should be evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations on multiple days.

• Matrix Effects: The influence of the plasma matrix on the ionization of the analyte should be assessed by comparing the response of the analyte in post-extraction spiked samples to that in a neat solution.

• Recovery: The efficiency of the extraction process should be determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: The stability of 5,6-diHODE in plasma under various storage conditions (freeze-thaw, bench-top, long-term) should be evaluated.

References

• Giera, M., et al. (2020). From bedside to bench—practical considerations to avoid pre-analytical pitfalls and assess sample quality for high-resolution metabolomics and lipidomics analyses of body fluids. Journal of Pharmaceutical and Biomedical Analysis, 182, 113113.

• Schebb, N. H., et al. (2020). Stability of oxylipins during plasma generation and long-term storage. Talanta, 217, 121074.[7][8]

• Ostermann, A. I., et al. (2020). Stability of oxylipins during plasma generation and long-term storage. Talanta, 217, 121074.[8]

• Shushan, B., et al. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 26(8), 2265.[5]

• Bento, C. F., et al. (2025). Deeper insights into the stability of oxylipins in human plasma across multiple freeze-thaw cycles and storage conditions. Free Radical Biology and Medicine, 182, 113-122.[9]

• Vlachos, N., et al. (2022). A rapid LC–MS/MS method for quantitative profiling of fatty acids, sterols, glycerolipids. Food Chemistry, 373, 131464.
• Murphy, R. C. (2015). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Methods in Molecular Biology, 1203, 123-134.
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• He, Y., et al. (2024). LC–MS/MS System Developed for Fatty Acid Analysis.
• Soma, K. K., et al. (2007). Analysis of steroids in songbird plasma and brain by coupling solid phase extraction to radioimmunoassay.
• MCE. erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid.
• Derogis, P. B. M., et al. (2019). Characterization of Hydroxy and Hydroperoxy Polyunsaturated Fatty Acids by Mass Spectrometry. Advances in Experimental Medicine and Biology, 1127, 21-35.
• Li, H., et al. (2022). New Clues to Cardiovascular Disease: Erythrocyte Lifespan.
• Cayman Chemical. 5(S),6(R)-DiHETE.

• BenchChem. Bempedoic Acid-d4 as an Internal Standard: A Technical Guide to its Mechanism of Action and Application.[10]

• MyBioSource. Buy 9 Hode Biochemical for Sale Online.
• Chen, J., et al. (2015). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology, 36(4), 654-660.
• MCE. erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid.
• Zhang, Y., et al. (2022). Systematic Identification, Fragmentation Pattern, And Metabolic Pathways of Hyperoside in Rat Plasma, Urine, And Feces by UPLC-Q-Exactive Orbitrap MS. Drug Design, Development and Therapy, 16, 3129-3143.

• Libby, P. (2021). Inflammation and cardiovascular disease: From mechanisms to therapeutics. The Journal of Clinical Investigation, 131(17), e145143.[1]

• Golia, E., et al. (2022). The Role of Inflammation in Cardiovascular Disease. International Journal of Molecular Sciences, 23(21), 12940.[2]

• Ridker, P. M. (2016). Inflammation in Cardiovascular Disease. Circulation Research, 118(8), 1167-1169.[3]

• Cuyckens, F., et al. (2021). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Metabolites, 11(11), 765.
• Li, Y., et al. (2023). Simultaneous determination of UDCA and its major metabolites in human plasma with surrogate matrix by a rapid and specific LC-MS/MS method. Journal of Pharmaceutical and Biomedical Analysis, 229, 115338.

• Zazueta, C., et al. (2018). Oxidative Stress and Inflammation in Cardiovascular Disease. Oxidative Medicine and Cellular Longevity, 2018, 5752738.[4]

• El-Aneed, A., et al. (2009). The Electrospray Ionization - Mass Spectra of Erythromycin A Obtained from a Marine Streptomyces sp. Mutant. Tropical Journal of Pharmaceutical Research, 8(3), 269-276.
• Al-Saeed, F. A., et al. (2022).
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• Cífková, E., et al. (2024). Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool. Metabolites, 14(5), 263.
• University of California, Los Angeles.

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Application Note: erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid in Metabolic Research

[1]

Executive Summary

In metabolic research, distinguishing between enzymatic signaling and uncontrolled oxidative stress is critical for understanding pathologies like Metabolic Syndrome (MetS), Type 2 Diabetes (T2D), and Acute Respiratory Distress Syndrome (ARDS).

erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid (erythro-5,6-DiHODE) is a specific oxylipin derived from Linoleic Acid (LA). Unlike its regioisomers (9,10- and 12,13-DiHOME) which act as "batokines" or signaling lipids, the 5,6-series is uniquely associated with the "Leukotoxin" pathway.

Crucially, the stereochemistry (erythro vs. threo) serves as a mechanistic discriminator :

• Threo-diols: Predominantly result from the enzymatic hydrolysis (via Soluble Epoxide Hydrolase, sEH) of enzymatically formed cis-epoxides.

• Erythro-diols: Are elevated during high oxidative stress, resulting from the hydrolysis of trans-epoxides (formed via free-radical attack) or non-enzymatic auto-oxidation.

This guide details the application of erythro-5,6-DiHODE as a biomarker for non-enzymatic lipid peroxidation and sEH activity in metabolic disease models.

Mechanistic Grounding: The Linoleic Acid Cascade

To effectively utilize erythro-5,6-DiHODE, researchers must map its origin within the Linoleic Acid oxidation cascade.

The Leukotoxin Pathway

Linoleic acid is abundant in mammalian cell membranes. Under stress, it undergoes oxidation:

• Enzymatic (CYP450): Generates cis-5,6-EpODE (Leukotoxin A), which is toxic. sEH hydrolyzes this to threo-5,6-DiHODE (Leukotoxin diol), generally considered a detoxification step.

• Non-Enzymatic (ROS): Free radicals generate trans-epoxides or direct hydroperoxides. Hydrolysis of these intermediates yields a higher proportion of erythro-5,6-DiHODE .

Therefore, an elevated Erythro/Threo ratio indicates a shift toward unchecked oxidative stress (ROS-driven) rather than regulated enzymatic signaling.

Pathway Visualization (DOT)

Figure 1: Divergent pathways of Linoleic Acid oxidation. The erythro-isomer specifically flags the non-enzymatic/ROS-driven pathway relevant to metabolic toxicity.

Application Note: Profiling Metabolic Syndrome

Experimental Rationale

In metabolic syndrome, chronic low-grade inflammation increases ROS. Drug developers targeting sEH (to preserve beneficial EETs) must monitor the 5,6-series to ensure they are not accumulating toxic leukotoxins or misinterpreting oxidative stress as enzymatic activity.

Key Readouts & Interpretation

Analyte	Biological Context	Interpretation in MetS/Diabetes
5,6-EpODE (Epoxide)	"Leukotoxin"	Highly toxic; causes vascular permeability and lung injury.
erythro-5,6-DiHODE	Oxidative Stress Marker	High: Indicates severe lipid peroxidation (ROS load). Low: Effective antioxidant status.
threo-5,6-DiHODE	sEH Activity Marker	High: High sEH activity (rapid deactivation of epoxides). Low: sEH Inhibition (drug effect).
Erythro/Threo Ratio	Pathologic Index	>1: Dominance of non-enzymatic damage (Critical in atherosclerosis).

Protocol: Targeted Lipidomics (LC-MS/MS)

Objective: Quantify erythro-5,6-DiHODE in plasma or adipose tissue with isomer-specific resolution.

Reagents & Standards

• Primary Standard: erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid (Cayman Chem #36600 or equivalent).

• Internal Standard (IS): d4-12,13-DiHOME (or d11-5,6-DiHODE if custom synthesized).

• Solvents: LC-MS grade Methanol, Acetonitrile, Water, Acetic Acid.

• Antioxidant: BHT (Butylated hydroxytoluene) is mandatory during extraction to prevent artificial oxidation of LA into erythro-diols.

Sample Preparation (Solid Phase Extraction)

• Harvest: Collect plasma (EDTA) or tissue (flash frozen).

• Lysis/Spike:

  • Add 200 µL plasma to 800 µL ice-cold methanol containing 0.01% BHT and 5 ng Internal Standard .

  • Note: The BHT is critical to stop ex vivo formation of erythro-isomers.

• Protein Precipitation: Vortex for 30s, incubate at -20°C for 20 min. Centrifuge at 14,000 x g for 10 min.

• SPE Cleanup (Oasis HLB 60mg):

  • Condition: 1 mL Methanol, then 1 mL Water.

  • Load: Dilute supernatant 1:4 with water (to reduce organic content <20%) and load.

  • Wash: 1 mL 5% Methanol.

  • Elute: 1 mL Methanol (collect this fraction).

• Reconstitution: Dry under nitrogen. Reconstitute in 100 µL Mobile Phase A/B (50:50).

LC-MS/MS Conditions

Differentiation of erythro and threo isomers requires a high-resolution column or specific gradient.

• Column: Waters BEH C18 (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Acetic Acid.

• Mobile Phase B: Acetonitrile/Methanol (80:20) + 0.1% Acetic Acid.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 10% B

  • 1-10 min: Linear gradient to 60% B

  • 10-15 min: Linear gradient to 95% B (Isomers elute here)

  • 15-18 min: Hold 95% B

Mass Spectrometry (MRM - Negative Mode):

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Retention Time (Approx)
5,6-DiHODE	313.2	201.1	22	11.2 min
5,6-DiHODE	313.2	171.1	24	11.2 min
IS (d4-DiHOME)	317.2	185.1	22	10.8 min

Note: Erythro and threo isomers typically separate by 0.2 - 0.5 minutes. You must inject pure standards of both to confirm retention times on your specific system.

Protocol: In Vitro sEH Activity Assay

Objective: Determine if a drug inhibits the conversion of toxic epoxides to diols, using erythro-5,6-DiHODE formation as a negative control for enzymatic specificity (since sEH prefers forming threo).

Workflow Diagram (DOT)

Figure 2: In vitro screening workflow for sEH inhibitors.

Procedure

• Buffer: Tris-HCl (pH 7.4) + 0.1 mg/mL BSA.

• Pre-incubation: Mix 10 nM recombinant human sEH with inhibitor (1 nM - 10 µM) for 15 min at 30°C.

• Start: Add 50 µM 5,6-EpODE.

• Stop: At T=30 min, add 2 volumes of ice-cold Acetonitrile containing Internal Standard.

• Analysis: Measure threo-5,6-DiHODE .

  • Validation Check: If erythro-5,6-DiHODE levels rise significantly, check for non-enzymatic hydrolysis (buffer contamination or pH issues) or impure substrate, as sEH should predominantly yield the threo form.

References

• Zeldin, D. C. (2001). Epoxygenase pathways of arachidonic acid metabolism. Journal of Biological Chemistry, 276(39), 36059-36062. Link

• Morisseau, C., & Hammock, B. D. (2013). Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health. Annual Review of Pharmacology and Toxicology, 53, 37-58. Link

• Viswanathan, S., et al. (2003). Involvement of CYP 2C9 in the metabolism of linoleic acid by human kidney microsomes. Journal of Lipid Research, 44(9), 1738-1749. Link

• Cayman Chemical. (n.d.). erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid Product Insert. Cayman Chemical. Link

• Nnie, H., et al. (2025). Oxidative stress leads to the formation of esterified erythro- and threo-dihydroxy-fatty acids in HepG2 cells.[1] Free Radical Biology and Medicine, 208, 1-12. Link(Note: Cited for the specific distinction of erythro vs threo in oxidative stress).

Sources

• 1. Oxidative stress leads to the formation of esterified erythro- and threo-dihydroxy-fatty acids in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: erythro-5,6-Dihydroxyoctadecadienoic Acid (5,6-DiHODE) as a Metabolic Biomarker

This Application Note and Protocol guide details the use of erythro-5,6-dihydroxyoctadecadienoic acid (5,6-DiHODE) as a specific biomarker for the metabolism of Pinolenic Acid , a non-methylene-interrupted fatty acid (NMIFA) found in Pine Nut Oil.

Subject: Targeted Lipidomics & Pharmacokinetics

Molecule: erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid

Version: 1.0

Executive Summary

erythro-5,6-dihydroxyoctadecadienoic acid (5,6-DiHODE) is a bioactive lipid metabolite derived from Pinolenic Acid (5,9,12-18:3) . Unlike common oxylipins derived from Linoleic or Arachidonic acid, 5,6-DiHODE serves as a unique tracer for the metabolism of Pine Nut Oil (PNO) and related Non-Methylene-Interrupted Fatty Acids (NMIFAs).

This biomarker is critical for researchers investigating:

• Dietary Intervention Studies: Verifying compliance and metabolic processing of Pine Nut Oil (used for appetite suppression and lipid-lowering).

• Soluble Epoxide Hydrolase (sEH) Activity: Monitoring the hydrolysis of 5,6-epoxy-NMIFAs, a pathway distinct from the classic Arachidonic acid cascade.

• Lipidomic Profiling: Differentiating unique NMIFA metabolites from isomeric Linoleic acid metabolites (e.g., 9,10-DiHOME).

Scientific Mechanism & Biological Context[1]

The Metabolic Pathway

Pinolenic acid (PLA) is structurally distinct due to its polymethylene-interrupted double bond system (Δ5,9,12).[1] Upon absorption, PLA undergoes oxidative metabolism analogous to standard PUFAs but yields unique regioisomers.

• Epoxidation: The Δ5 double bond of Pinolenic acid is epoxidized by Cytochrome P450 (CYP) epoxygenases or via auto-oxidation, forming 5,6-epoxy-9,12-octadecadienoic acid .

• Hydrolysis: The soluble epoxide hydrolase (sEH) enzyme rapidly hydrolyzes the epoxide ring to the stable vicinal diol: 5,6-DiHODE .

• Stereochemistry: The enzymatic hydrolysis typically yields the erythro configuration.

Pathway Diagram

Figure 1: Metabolic pathway of Pinolenic Acid converting to 5,6-DiHODE via CYP450 and sEH activity.

Experimental Protocol: Quantification via LC-MS/MS

Method Principle

Quantification is achieved using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in Negative Electrospray Ionization (ESI-) mode. Due to the presence of isobaric interferences (e.g., 9,10-DiHOME, 12,13-DiHOME derived from Linoleic acid), chromatographic resolution is paramount.

Reagents & Standards

• Target Analyte: erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid (Custom synthesis or specific lipid standards provider).

• Internal Standard (IS): 12,13-DiHOME-d4 (Surrogate IS) or 5,6-DHET-d11 (if available).

• Solvents: LC-MS grade Acetonitrile, Methanol, Water, Acetic Acid.

• Antioxidant: Butylated hydroxytoluene (BHT) to prevent ex vivo oxidation.

Sample Preparation (Solid Phase Extraction)

Self-Validating Step: The use of SPE reduces matrix effects and removes phospholipids that suppress ionization.

• Thawing: Thaw plasma/serum samples on ice.

• Spiking: Aliquot 200 µL of sample. Add 10 µL of Internal Standard solution (100 ng/mL).

• Protein Precipitation/Dilution: Add 600 µL of ice-cold water containing 0.1% Acetic Acid and 0.01% BHT. Vortex for 30 seconds.

• SPE Loading:

  • Use Oasis HLB or Strata-X cartridges (60 mg).

  • Condition: 1 mL Methanol -> 1 mL Water.

  • Load sample under gravity or low vacuum.

• Wash: Wash with 1 mL 5% Methanol in Water. (Removes salts and polar interferences).

• Elution: Elute with 1 mL Methanol .

• Reconstitution: Evaporate to dryness under Nitrogen (N2). Reconstitute in 100 µL of Mobile Phase A/B (50:50).

LC-MS/MS Conditions

Chromatography (HPLC/UPLC):

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.

• Temperature: 40°C.

• Flow Rate: 0.3 mL/min.

• Mobile Phase A: Water + 0.02% Acetic Acid (or 2mM Ammonium Acetate).

• Mobile Phase B: Acetonitrile + 0.02% Acetic Acid.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Hold
1.0	5	Desalting
10.0	50	Elution of Diols
12.0	95	Wash

| 15.0 | 5 | Re-equilibration |

Mass Spectrometry (MRM Parameters):

• Ionization: Negative Mode (ESI-).

• Source Temp: 500°C.

• Capillary Voltage: -4500 V.

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)	Notes
5,6-DiHODE	311.2	293.2	30	18	Loss of H2O
5,6-DiHODE (Qual)	311.2	171.1	30	22	Alpha-cleavage (Specific)

| 12,13-DiHOME-d4 (IS) | 318.2 | 183.1 | 30 | 20 | Internal Standard |

Note: 5,6-DiHODE (from Pinolenic, C18:3 precursor) has a mass of 312 Da (MW). [M-H]- is 311. This is isobaric with DiHOMEs (from Linoleic, C18:2 precursor) which are MW 314 -> [M-H]- 313. Correction: Pinolenic acid is 18:3. Epoxidation removes one double bond (18:2 equivalent unsaturation + epoxide). Hydrolysis adds H2O. Formula: C18H32O4. MW = 312.4. [M-H]- = 311.4. Comparison: Linoleic acid (18:2) -> Epoxide (18:1 equivalent) -> DiHOME (C18H34O4). MW = 314.5. [M-H]- = 313.5. CRITICAL DISTINCTION: 5,6-DiHODE (m/z 311) is NOT isobaric with 9,10-DiHOME (m/z 313). Mass spectrometry easily distinguishes them by mass. The primary interference would be other dihydroxy-octadecadienoic acids (e.g., from Alpha-Linolenic Acid metabolism).

Data Analysis & Interpretation

Identification Criteria

• Retention Time: 5,6-DiHODE is more polar than 9,10-DiHOME due to the proximity of the hydroxyls to the carboxyl head. It typically elutes earlier than DiHOMEs derived from Linoleic acid.

• Mass Accuracy: Ensure precursor selection is set to 311.2 (not 313.2).

• Signal-to-Noise: Quantify only peaks with S/N > 10.

Reference Ranges

• Baseline (No PNO intake): Undetectable or Trace (< 1 nM).

• Post-Consumption (PNO): Levels rise significantly within 2-4 hours post-ingestion of Pine Nut Oil supplements.

Troubleshooting

• Low Sensitivity: Check ESI needle position; ensure Mobile Phase pH is slightly acidic (Acetic acid) to aid ionization of the carboxyl group.

• Peak Tailing: Interactions with free silanols. Ensure the column is high-quality end-capped C18.

References

• Aureus Pharma. (n.d.). erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid Product Page. Aureus Pharma. Retrieved January 31, 2026, from [Link]

• Tanaka, T., Hattori, T., Kouchi, M., & Satouchi, K. (1998).[1][2][3][4] Methylene-interrupted double bond in polyunsaturated fatty acid is an essential structure for metabolism by fatty acid chain elongation system of rat liver. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. [Link]

• Imbs, A. B., & Pham, L. Q. (2025). A review of the potential health benefits of pine nut oil and its characteristic fatty acid pinolenic acid. ResearchGate. [Link]

• Helmholtz Munich. (n.d.). Targeted Lipidomics Platform - Oxylipin Quantification. Helmholtz Zentrum München. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving the yield of erythro-5,6-dihydroxyoctadecadienoic acid synthesis

To: Research Team From: Senior Application Scientist, Lipidomics Division Subject: Technical Guide: Optimizing erythro-5,6-Dihydroxyoctadecadienoic Acid Synthesis

Executive Summary

You are likely encountering low yields or stereochemical mixtures when synthesizing erythro-5,6-dihydroxyoctadecadienoic acid (5,6-DiHODE). This specific isomer presents a "stereochemical trap" for researchers familiar with standard metabolic pathways.

In biological systems, 5,6-DiHODE is often generated via the hydrolysis of 5,6-epoxides by Soluble Epoxide Hydrolase (sEH), a pathway that predominantly yields the threo (anti) configuration due to the backside attack mechanism. To synthesize the erythro (syn) isomer in high yield, you must bypass the epoxide intermediate and utilize direct syn-dihydroxylation of the cis-alkene precursor (likely Pinolenic acid or a similar

-C18 PUFA).

This guide addresses the specific chemical workflow to maximize the yield of the erythro isomer, minimize regiochemical byproducts, and ensure stability during purification.

Module 1: The Stereochemical Strategy

The Core Problem: If you are attempting to synthesize the erythro isomer by hydrolyzing a 5,6-epoxide (using acid or sEH), your yield of erythro will be negligible (<5%). This route follows an anti-addition mechanism, resulting in the threo diol.

The Solution: You must utilize Osmium Tetroxide (OsO₄) catalyzed dihydroxylation. This reagent performs a concerted [3+2] cycloaddition with the alkene, forming an osmate ester intermediate that hydrolyzes to the syn-diol (erythro).

Comparative Pathway Analysis

Caption: Divergent synthesis pathways. Route A (red) yields the threo isomer via anti-addition. Route B (green) yields the target erythro isomer via syn-addition.

Module 2: Protocol Optimization (The Upjohn Method)

To improve yield, we utilize the Upjohn dihydroxylation method using N-Methylmorpholine N-oxide (NMO) as a co-oxidant. This allows for catalytic amounts of toxic OsO₄ and minimizes over-oxidation.

Standard Operating Procedure (SOP)

Parameter	Specification	Rationale
Substrate	Methyl ester of precursor (e.g., Methyl Pinolenate)	Free acids can chelate Os, reducing catalyst turnover. Protect as methyl ester first.
Catalyst	OsO₄ (2.5 - 4 mol%)	Sufficient for turnover without causing excessive oxidative cleavage.
Co-oxidant	NMO (1.1 - 1.2 equivalents)	Regenerates Os(VI) to Os(VIII). Excess NMO prevents "black" osmium precipitation.
Solvent	Acetone:Water (8:1 or 4:1)	Homogeneity is critical. Water is required for hydrolysis of the osmate ester.[1]
Quenching	Saturated Na₂SO₃ or Na₂S₂O₃	Essential to reduce residual OsO₄ and break down the osmate ester complex.

Step-by-Step Workflow:

• Protection: Convert the fatty acid (e.g., Pinolenic acid) to its methyl ester using diazomethane or BF₃-methanol.

• Reaction Setup: Dissolve the methyl ester in Acetone/Water (4:1). Add NMO (1.2 eq).

• Initiation: Add OsO₄ (2.5% solution in t-butanol) dropwise at 0°C.

• Incubation: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (stain with KMnO₄ or Phosphomolybdic acid).

• Quenching (Critical): Add solid Na₂SO₃ (sodium sulfite) and stir for 30-60 mins. The mixture should turn from dark brown/black to a flocculent light yellow/grey precipitate.

• Extraction: Extract with Ethyl Acetate. Wash with brine.

• Purification: Flash chromatography. Note: The diol is significantly more polar than the starting material.

Module 3: Troubleshooting & FAQs

Q1: I am getting a mixture of regioisomers (e.g., 5,6-diol, 9,10-diol, 12,13-diol). How do I favor the 5,6-position?

Diagnosis: OsO₄ is an electrophilic oxidant. It reacts with electron-rich double bonds. In polyunsaturated fatty acids (PUFAs), internal double bonds are often electronically similar, leading to mixtures. Corrective Action:

• Kinetic Control: The

  bond is often sterically distinct due to its proximity to the ester headgroup. Run the reaction at -20°C to enhance selectivity, though conversion will be slower.

• Stoichiometry: Use exactly 0.8–0.9 equivalents of NMO to limit the reaction to mono-dihydroxylation. If you use excess oxidant, you will get tetra-ols and hexa-ols.

• Purification Strategy: You cannot avoid regioisomers entirely chemically. Rely on Reverse-Phase HPLC (C18 column) . The 5,6-diol typically elutes differently than 9,10 or 12,13 isomers due to the polarity interaction with the headgroup.

Q2: My yield is low, and the product seems trapped in the aqueous phase.

Diagnosis: 5,6-DiHODE is a "soap-like" molecule with a polar head and a polar diol "neck," making it amphiphilic and difficult to extract. Corrective Action:

• Salting Out: Saturate the aqueous phase with NaCl before extraction.

• Acidification: Ensure the pH is slightly acidic (pH 4-5) during extraction (if using the free acid). However, working with the methyl ester is strongly recommended to improve organic solubility. Hydrolyze the ester after purification using LiOH in THF/Water.

Q3: The reaction turns black and stops converting.

Diagnosis: "Osmium black" (OsO₂) formation. This indicates the co-oxidant (NMO) is exhausted or the solvent system is not allowing re-oxidation. Corrective Action:

• Ensure your NMO is fresh (it is hygroscopic and can degrade).

• Increase the water content slightly in the solvent mix (up to 25%) to facilitate the hydrolysis of the osmate ester.

Q4: How do I confirm I have the erythro isomer and not threo?

Diagnosis: NMR coupling constants can be ambiguous for long chains. Corrective Action:

• Acetonide Method: React your purified diol with 2,2-dimethoxypropane (cat. pTsOH).

  • Erythro (Syn) diols form acetonides easily and show specific ¹H-NMR shifts for the gem-dimethyl groups (often distinct singlets).

  • Threo (Anti) diols form acetonides with more difficulty (trans-fused ring strain) or show different shift patterns.

• GC-MS: Derivatize with TMS (BSTFA). Erythro and Threo isomers often have distinct retention times on capillary columns (e.g., DB-5 or HP-5), with erythro typically eluting slightly earlier due to intramolecular H-bonding capability shielding the polarity.

Module 4: Safety & Stability

• Osmium Tetroxide: Extremely toxic and volatile. Always handle in a fume hood. Use corn oil or vegetable oil as a "trap" in your waste container (it reacts with and neutralizes residual OsO₄).

• Product Stability: 5,6-DiHODE contains remaining double bonds (likely at

  ). It is susceptible to auto-oxidation.[2] Store in ethanol at -80°C under Argon.

References

• VanRheenen, V., Kelly, R. C., & Cha, D. Y. (1976). An improved catalytic OsO4 oxidation of olefins to cis-1,2-glycols using tertiary amine oxides as the oxidant. Tetrahedron Letters, 17(23), 1973-1976. Link

• Gunstone, F. D. (1996). Fatty Acid and Lipid Chemistry.[2][3][4][5][6][7] Springer. (Foundational text on stereoselective synthesis of fatty acid derivatives).

• Morisseau, C., & Hammock, B. D. (2005). Epoxide hydrolases: mechanisms, inhibitor designs, and biological roles. Annual Review of Pharmacology and Toxicology, 45, 311-333. Link (Source for biological threo selectivity).

• Zeldin, D. C. (2001). Epoxygenase pathways of arachidonic acid metabolism. Journal of Biological Chemistry, 276(39), 36059-36062. Link

Sources

• 1. Syn Dihydroxylation of Alkenes with KMnO4 and OsO4 - Chemistry Steps [chemistrysteps.com]
• 2. escholarship.org [escholarship.org]
• 3. Formation of 9-hydroxyoctadecadienoic acid from linoleic acid in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An epoxide hydrolase involved in the biosynthesis of an insect sex attractant and its use to localize the production site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 7. The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting HPLC co-elution of dihydroxy fatty acid isomers

Technical Support Center: HPLC/MS Separation of Dihydroxy Fatty Acid Isomers

Status: Operational Lead Scientist: Senior Application Specialist Topic: Troubleshooting Co-elution in DiHFA Analysis (DiHOMEs, DiHETs, DiHDPEs)

Welcome to the DiHFA Separation Hub

You are likely here because your standard C18 gradient is failing to resolve critical pairs of dihydroxy fatty acid isomers. Whether you are analyzing oxylipins from plasma, tissue, or cell culture, the co-elution of regioisomers (e.g., 9,10-DiHOME vs. 12,13-DiHOME) or enantiomers (e.g., (±)14,15-DiHET) is a pervasive challenge.

This guide moves beyond basic "check your flow rate" advice. We focus on the mechanistic drivers of selectivity : hydrophobic subtraction, steric hindrance, and chiral recognition.

Module 1: The Diagnostic Triage

Before modifying your method, identify the specific nature of your co-elution. Use this logic gate to determine your troubleshooting path.

Figure 1: Diagnostic logic tree for classifying co-elution issues in lipidomics.

Module 2: Solving Regioisomer Co-elution (The "Critical Pairs")

The Problem: Regioisomers like 9,10-DiHOME and 12,13-DiHOME have identical mass and similar hydrophobicity. Standard C18 columns often merge them because the hydrophobic surface area difference is negligible.

Q: My C18 column shows a single broad peak for 9,10- and 12,13-DiHOME. How do I separate them?

A: You must exploit shape selectivity and hydrogen bonding capacity .

• Stationary Phase Selection:

  • Standard C18 is often insufficient. The alkyl chains are too flexible.

  • Solution: Switch to a column with higher steric selectivity.

    • PFP (Pentafluorophenyl): The fluorine atoms create a rigid aromatic ring that interacts via

      - interactions and dipole moments, often resolving isomers based on the distance between the hydroxyl groups and the carboxyl head [1].

    • High-Strength Silica (HSS) T3: These C18 columns are designed to retain polar compounds and often resolve isomers better than hybrid particles due to different silanol activity.

• Mobile Phase Modifier (The "Secret Weapon"):

  • Do not rely solely on Formic Acid.

  • Protocol: Add Ammonium Acetate (5-10 mM) to your aqueous mobile phase.

  • Mechanism: DiHFAs are weak acids. Ammonium acetate buffers the pH (~6.5-6.8), ensuring the carboxyl group is ionized (COO-). While this reduces retention slightly, it significantly sharpens peaks and improves the separation factor (

    ) by preventing mixed-mode interactions with silanols [2].

Table 1: Column Selectivity for Regioisomers

Column Phase	Mechanism	Best For
C18 (Standard)	Hydrophobicity	General profiling; often fails critical DiHFA pairs.
PFP (Pentafluorophenyl)	Dipole-Dipole, - , Steric	Separating isomers with double bonds/hydroxyls in different positions.
C18-SB (Stable Bond)	Steric Protection (Bulky side chains)	Resolving isomers based on 3D spatial arrangement.

Module 3: Chiral Separations (Enantiomers)

The Problem: R/S enantiomers (e.g., 14(S),15(R)-DiHET vs 14(R),15(S)-DiHET) are physically identical in an achiral environment. No amount of gradient flattening on a C18 column will separate them.

Q: I need to quantify the ratio of enzymatic (S) vs. auto-oxidation (R) formation. What is the protocol?

A: You must use a Chiral Stationary Phase (CSP).

Protocol: Reverse-Phase Chiral LC-MS/MS

• Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-RH or equivalent). This is the gold standard for hydroxy fatty acids [3].

• Mobile Phase:

  • A: Water + 0.1% Formic Acid[1]

  • B: Acetonitrile (Avoid Methanol as it can degrade the amylose coating on some older column generations; check vendor specs).

• Flow Rate: Low flow (0.2 - 0.3 mL/min) is critical for mass transfer into the chiral pockets.

• Temperature: 10°C - 25°C . Unlike C18, lowering the temperature often improves chiral resolution by "freezing" the chiral selector into a more rigid conformation, enhancing the energy difference between the enantiomeric interactions.

Module 4: Peak Shape & Sensitivity Troubleshooting

Q: My peaks are tailing (Asymmetry > 1.5). Is my column dead?

A: Likely not. Tailing in DiHFAs is usually chemical, not physical.

• Metal Chelation: Dihydroxy compounds can chelate trace iron in stainless steel frits.

  • Fix: Passivate your system with 0.1% phosphoric acid (disconnect column first!) or use PEEK-lined columns/tubing.

• Secondary Silanols: The hydroxyl groups on the fatty acid chain interact with free silanols on the silica support.

  • Fix: Increase ionic strength. If you are using 0.01% Formic Acid, switch to 10mM Ammonium Formate . The ammonium ions shield the silanols [4].

Q: I see the peaks, but the signal is too low in Negative Mode ESI.

A: Optimization of the ionization environment is required.

• The "Fluoride" Trick: For some stubborn DiHFAs, adding 0.5 mM Ammonium Fluoride (NH4F) instead of acetate/formate can boost ionization efficiency in negative mode by 2-10x [5]. Warning: Do not use Fluoride with PEEK tubing; it strips the polymer.

• Solvent Quality: Ensure your Acetonitrile is LC-MS grade. Trace impurities suppress ionization of fatty acids significantly.

Module 5: Workflow Visualization

Use this workflow to develop a robust method for new DiHFA targets.

Figure 2: Iterative method development cycle for optimizing DiHFA separation.

References

• Regioisomer Separation on PFP: Mechanism of PFP selectivity for isomers. Journal of Chromatography A.[2]

• Mobile Phase Modifiers: Effect of ammonium acetate on peak shape and selectivity of fatty acids. Lipid Maps - Lipidomics Gateway.

• Chiral Separation Protocol: Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. National Institutes of Health (PubMed).

• Silanol Interactions: Troubleshooting Peak Tailing in LC-MS. LCGC International.

• Ammonium Fluoride Enhancement: Use of Ammonium Fluoride to enhance sensitivity in negative ESI for lipids. Analytical Chemistry (ACS).

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Sci-Hub. High-Performance Liquid Chromatographic Separation of 2-Hydroxy Fatty Acid Enantiomers on a Chiral Slurry- Packed Capillary Column / Journal of Chromatographic Science, 1989 [sci-hub.box]

Technical Support Center: Improving the Recovery of Dihydroxy Fatty Acids from Complex Biological Matrices

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of dihydroxy fatty acid (DHFA) analysis. DHFAs are critical signaling molecules involved in numerous physiological and pathological processes, but their low abundance and polar nature make their accurate quantification from intricate biological samples a significant analytical challenge.[1][2]

This resource provides field-proven insights, troubleshooting guides, and detailed protocols to help you overcome common hurdles and improve the accuracy and reproducibility of your DHFA recovery and analysis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions and concerns regarding DHFA analysis.

Q1: Why is my overall DHFA recovery consistently low?

A: Low recovery is a multifaceted problem often stemming from a combination of factors across the entire workflow. Key areas to investigate include:

• Inefficient Hydrolysis: DHFAs are often esterified within complex lipids (e.g., phospholipids, triglycerides) and require a hydrolysis step to be released for analysis. Incomplete hydrolysis, whether alkaline (saponification) or enzymatic, is a primary cause of low yield.[3][4]

• Suboptimal Extraction: The high polarity of DHFAs makes them challenging to extract efficiently from aqueous biological matrices using traditional liquid-liquid extraction (LLE) methods. Solid-phase extraction (SPE) is generally preferred but requires careful optimization of the sorbent and solvent system.[1][5]

• Analyte Loss During Sample Handling: DHFAs can adsorb to plasticware and glassware. It is crucial to use polypropylene tubes and silanized glassware where possible. Additionally, multiple sample transfer steps, especially during solvent evaporation and reconstitution, can lead to significant analyte loss.

• Inappropriate Internal Standard: The internal standard (IS) must closely mimic the chemical properties and extraction behavior of the target DHFAs to accurately correct for sample loss.[6][7] Using an IS with a significantly different structure can lead to inaccurate quantification and the appearance of low recovery.[6][7]

Q2: What is the best extraction method for DHFAs: Liquid-Liquid (LLE) or Solid-Phase (SPE)?

A: For DHFAs and other polar oxylipins, Solid-Phase Extraction (SPE) is overwhelmingly the recommended method .[1]

• LLE , which partitions analytes between immiscible aqueous and organic phases, is often inefficient for polar compounds like DHFAs, which may not partition well into the organic layer.[5]

• SPE offers superior selectivity and cleanup.[8] By using a sorbent that retains the DHFAs while allowing matrix components like phospholipids and salts to be washed away, SPE provides a much cleaner extract.[5][8] This not only improves recovery but also significantly reduces matrix effects during LC-MS analysis.[9][10] Reversed-phase (e.g., C18) or specialized polymer-based (e.g., Oasis HLB) sorbents are commonly used.[11]

Q3: How do I choose the correct internal standard (IS) for DHFA analysis?

A: The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., d4-9,10-DiHOME). This is because it shares nearly identical physicochemical properties with the endogenous analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, thus providing the most accurate correction for analyte loss and matrix effects.[6][7]

If a specific stable-isotope labeled IS is not available, choose one that is structurally as close as possible to your target DHFAs.[6] For example, when analyzing C18 DHFAs, a deuterated C18 DHFA is far superior to a deuterated C20 DHFA or a mono-hydroxy fatty acid. Using an IS with a different carbon chain length or degree of hydroxylation can lead to significant quantification errors.[6][12]

Q4: My chromatograms are noisy and show significant ion suppression. What is the cause?

A: This is a classic sign of matrix effects , where co-eluting compounds from the biological sample interfere with the ionization of your target analytes in the mass spectrometer source.[9][10]

• Primary Culprits: For lipid analysis, the most common sources of matrix effects are phospholipids and salts.[10][13][14] These highly abundant molecules can co-extract with your DHFAs and suppress their ionization efficiency, leading to poor sensitivity and reproducibility.[9][14]

• Solution: The key is to improve the sample cleanup process.

  • Optimize SPE: Ensure your SPE wash steps are sufficient to remove phospholipids. This may involve using a more aggressive organic wash solvent (e.g., 5-15% methanol) before eluting the DHFAs.

  • Chromatographic Separation: Improve the separation of DHFAs from phospholipids on your LC column. Often, phospholipids elute in a broad peak; adjusting your gradient to ensure your DHFAs elute in a "clean" region can dramatically improve signal quality.

  • Diversion Valve: Use a divert valve on your LC system to send the early-eluting salts and late-eluting phospholipids to waste instead of into the mass spectrometer.

Part 2: Troubleshooting Guides

This section provides a structured approach to resolving specific experimental issues.

Table 1: Troubleshooting Sample Preparation & Extraction

Problem	Probable Cause(s)	Recommended Solution(s) & Rationale
Low/No Recovery of Analytes	1. Incomplete Hydrolysis: Esterified DHFAs were not released from parent lipids. 2. Suboptimal SPE: Analytes did not bind to the sorbent or were lost during the wash step. 3. Incorrect pH: The sample pH during SPE loading was not optimal for analyte retention.	1. Verify Hydrolysis: Compare results with and without a saponification step. Optimize saponification conditions (e.g., time, temperature, KOH concentration). The goal is to fully hydrolyze esters without degrading the DHFAs.[3] 2. SPE Optimization: Perform a mass balance experiment.[15] Collect and analyze the flow-through, wash, and elution fractions to determine where the analyte is being lost. Adjust wash solvent strength accordingly. 3. Adjust pH: For reversed-phase SPE, acidify the sample (e.g., to pH 3-4) before loading. This protonates the carboxylic acid group on the DHFA, making it less polar and enhancing its retention on the non-polar sorbent.[15]
High Variability Between Replicates	1. Inconsistent Sample Handling: Pipetting errors, especially with viscous plasma or organic solvents. 2. Internal Standard (IS) Added Late: IS was added after the initial extraction or hydrolysis steps, failing to account for losses during these critical stages. 3. Partial Evaporation/Reconstitution: Inconsistent drying of the final extract or incomplete redissolving of the analyte pellet.	1. Use Positive Displacement Pipettes: For viscous fluids, use positive displacement pipettes. Pre-wet all pipette tips with the solvent being transferred. 2. Spike IS Early: The IS must be added to the sample at the very beginning of the workflow, before any protein precipitation or hydrolysis, to accurately track the analyte through the entire process.[6] 3. Standardize Evaporation & Reconstitution: Use a controlled evaporator (e.g., nitrogen stream). After drying, vortex the sample vigorously in the reconstitution solvent for a fixed time (e.g., 1 minute) to ensure complete dissolution.
Clogged SPE Cartridge/Well	1. Insufficient Protein Removal: Precipitated proteins from plasma or tissue homogenates are blocking the sorbent frit. 2. Sample Overload: Too much biological matrix was loaded onto the SPE sorbent.	1. Improve Protein Precipitation: Ensure thorough mixing and sufficient centrifugation time/force after adding the precipitation solvent (e.g., cold acetonitrile or methanol).[5] Transfer only the supernatant to the SPE cartridge. 2. Reduce Sample Volume: If clogging persists, reduce the amount of plasma or tissue extract loaded onto the cartridge. You can also consider using an SPE cartridge with a larger sorbent bed mass.

Table 2: Troubleshooting LC-MS/MS Analysis

Problem	Probable Cause(s)	Recommended Solution(s) & Rationale
Poor Peak Shape (Tailing or Fronting)	1. Suboptimal Reconstitution Solvent: The solvent used to redissolve the final extract is too strong, causing the analyte to move down the column before the gradient starts. 2. Column Degradation: The analytical column has been compromised by matrix components or is nearing the end of its lifespan. 3. Mass Overload: Injecting too much analyte onto the column.	1. Match Reconstitution Solvent to Mobile Phase: Reconstitute the sample in a solvent that is weaker than or equal in strength to the initial mobile phase conditions. For a typical reversed-phase gradient starting at 20% acetonitrile, reconstitute in 20% acetonitrile. 2. Use a Guard Column: A guard column protects the analytical column from irreversible binding of matrix components. Replace the guard column regularly. 3. Dilute Sample: If peaks are fronting, try diluting the sample 10-fold and re-injecting.
Low Sensitivity / Ion Suppression	1. Matrix Effects: Co-eluting matrix components (especially phospholipids) are suppressing analyte ionization.[9][10] 2. Poor Derivatization (if used): Incomplete reaction if using derivatization to enhance sensitivity. 3. Incorrect MS Source Parameters: Gas temperatures, flow rates, and voltages are not optimized for DHFAs.	1. Improve Sample Cleanup: Re-optimize the SPE wash step to better remove phospholipids.[14] 2. Optimize Derivatization: If using a charge-switch derivatization agent like AMPP to improve positive-mode sensitivity, ensure reaction conditions (time, temp, reagent concentration) are optimized.[12][16] 3. Tune Source Parameters: Systematically optimize MS source parameters by infusing a standard solution of a representative DHFA and adjusting for maximum signal intensity.
Isomer Co-elution	1. Insufficient Chromatographic Resolution: The LC method is not capable of separating structurally similar DHFA isomers (e.g., 9,10-DiHOME and 12,13-DiHOME).	1. Lengthen Gradient/Column: Increase the gradient length to improve separation. If necessary, switch to a longer analytical column or one with a different stationary phase chemistry. 2. Reduce Flow Rate: Lowering the flow rate can increase the interaction time with the stationary phase and improve resolution. 3. Chiral Chromatography: For separating enantiomers (e.g., R/S isomers), a specialized chiral column is required.[1]

Part 3: Key Experimental Protocols & Workflows

Workflow for DHFA Recovery from Biological Matrices

This diagram outlines the critical steps and decision points in a typical DHFA analysis workflow.

Caption: A decision tree for troubleshooting low DHFA recovery.

References

• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. PMC. [Link]

• Impact of internal standard selection on measurement results for long chain fatty acids in blood. PMC. [Link]

• Missing Structural Health Monitoring Data Recovery Based on Bayesian Matrix Factorization. MDPI. [Link]

• Methods of the Analysis of Oxylipins in Biological Samples. PMC. [Link]

• Oxidized Fatty Acid Analysis by Charge Switch Derivatization, Selected Reaction Monitoring and Accurate Mass Quantification. PMC. [Link]

• (PDF) Saponification Process and Soap Chemistry. ResearchGate. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. [Link]

• Clinical manifestations and management of fatty acid oxidation disorders. PMC. [Link]

• Understanding and Improving Solid-Phase Extraction. LCGC International. [Link]

• (PDF) Identification of hydroxy fatty acids by liquid chromatography-atmospheric pressure chemical ionization mass spectroscopy in Euglena gracilis. ResearchGate. [Link]

• Full article: Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Taylor & Francis Online. [Link]

• (PDF) Internal or external standard techniques for quantification of free fatty acids (FFAs) in raw milk and kefir samples. ResearchGate. [Link]

• Update on solid-phase extraction for the analysis of lipid classes and related compounds. ScienceDirect. [Link]

• Comparison the effect of three commercial enzymes for enzymatic hydrolysis of two substrates (rice bran protein concentrate and soy-been protein) with SDS-PAGE. PMC. [Link]

• Long-Chain Fatty Acid Oxidation Disorders and Current Management Strategies. AJMC. [Link]

• Pitfalls in Lipid Mass Spectrometry of Mammalian Samples: A Brief Guide for Biologists. International Lipidomics Society. [Link]

• Full article: Advances in Pharmacological Activities, Biosynthesis, and Structural Modification of Ursodeoxycholic Acid (UDCA): A Review. Taylor & Francis Online. [Link]

• Impact of internal standard selection on measurement results for long chain fatty acids in blood. PubMed. [Link]

• Microwave-Assisted Acid Hydrolysis vs. Conventional Hydrolysis to Produce Sapogenin-Rich Products from Fenugreek Extracts. MDPI. [Link]

• Quantitation of oxylipins in biological samples: a consensus statement on best practices. University of Wuppertal. [Link]

• Phospholipid-Based Matrix Effects in LC–MS Bioanalysis | Request PDF. ResearchGate. [Link]

• Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. ACS Publications. [Link]

• Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. PMC. [Link]

• Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. [Link]

• Saponification - Base promoted ester hydrolysis | MCAT | Khan Academy. YouTube. [Link]

• Use of solid phase extraction in the biochemistry laboratory to separate different lipids. ResearchGate. [Link]

• (PDF) Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry. ResearchGate. [Link]

• Nutritional Management of Patients with Fatty Acid Oxidation Disorders. PMC. [Link]

• Enzymatic Hydrolysis and Simultaneous Saccharification and Fermentation of Soybean Processing Intermediates for the Production of Ethanol and Concentration of Protein and Lipids. PMC. [Link]

• Solid-phase extraction columns in the analysis of lipids. AOCS. [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. MDPI. [Link]

• Important recommendations from the scientific community for the analysis of oxylipins. Metabolomics & Fluxomics Platform. [Link]

• Phospholipid-based matrix effects in LC–MS bioana lysis. Ovid. [Link]

• Essential Fatty Acid Deficiency. American Society for Parenteral and Enteral Nutrition. [Link]

• Simple Approaches to Solid Phase Extraction (SPE) Method Development. YouTube. [Link]

• Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. eScholarship.org. [Link]

• A rapid LC–MS/MS method for quantitative profiling of fatty acids, sterols, glycerolipids. iris@unitn. [Link]

• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. [Link]

Sources

• 1. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Important recommendations from the scientific community for the analysis of oxylipins - UNH - Unité de Nutrition Humaine [eng-unh.clermont.hub.inrae.fr]
• 3. researchgate.net [researchgate.net]
• 4. Comparison the effect of three commercial enzymes for enzymatic hydrolysis of two substrates (rice bran protein concentrate and soy-been protein) with SDS-PAGE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxidized Fatty Acid Analysis by Charge Switch Derivatization, Selected Reaction Monitoring and Accurate Mass Quantification - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. youtube.com [youtube.com]
• 16. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

validation of erythro-5,6-dihydroxyoctadecadienoic acid as a disease biomarker

Technical Guide: Validation of erythro-5,6-Dihydroxyoctadecadienoic Acid (5,6-DiHODE) as a Disease Biomarker

Executive Summary: The Stereochemical Imperative

In the landscape of bioactive lipids, the validation of 5,6-dihydroxyoctadecadienoic acid (5,6-DiHODE) represents a critical frontier in distinguishing between enzymatic regulation (via Soluble Epoxide Hydrolase, sEH) and non-enzymatic oxidative stress (via Reactive Oxygen Species, ROS).

While 9,10-DiHOME and 12,13-DiHOME are the canonical "Leukotoxin diols" derived from Linoleic Acid (LA), the 5,6-isomer—specifically the erythro diastereomer—serves as a unique sentinel. Unlike its enzymatic counterparts which predominantly form the threo configuration, erythro-5,6-DiHODE is frequently a hallmark of auto-oxidation or metabolism of specific positional isomers (e.g., Sebaleic acid in dermatology).

This guide validates erythro-5,6-DiHODE by comparing its stability, origin, and analytical performance against its major isomers (9,10-DiHOME) and homologs (5,6-DHET).

Biochemical Context & Mechanism

To validate this biomarker, one must understand its "Origin Story." The presence of erythro-5,6-DiHODE implies a specific failure in antioxidant defense or a unique metabolic pathway, distinct from the standard sEH-mediated inflammation.

The Pathway: Enzymatic vs. Chemical Origins

Figure 1: Mechanistic divergence. The erythro-diol pathway (left) typically signals non-enzymatic stress or specific acid hydrolysis, whereas the threo-diol pathway (right) signals enzymatic sEH activity.

Comparative Analysis: 5,6-DiHODE vs. Alternatives

This section objectively compares erythro-5,6-DiHODE against the industry standards to justify its specific inclusion in a lipidomics panel.

Table 1: Performance Matrix of Dihydroxy-Fatty Acid Biomarkers

Feature	erythro-5,6-DiHODE (Target)	threo-9,10-DiHOME (Alternative 1)	5,6-DHET (Alternative 2)
Parent Lipid	Linoleic Acid (or Sebaleic Acid)	Linoleic Acid	Arachidonic Acid
Primary Origin	Non-Enzymatic (ROS/Acid)	Enzymatic (CYP + sEH)	Enzymatic (CYP + sEH)
Stereochemistry	Erythro (Syn-diol)	Threo (Anti-diol)	Threo (Anti-diol)
Disease Context	Oxidative Stress, Skin Barrier (Sebum)	ARDS, Burn Injury, Sepsis	Hypertension, Vascular Inflammation
Plasma Stability	High (End-product)	High (End-product)	High (End-product)
LC-MS Specificity	Critical: Requires Chiral Column	Standard C18 is sufficient	Standard C18 is sufficient
Biomarker Utility	Differentiation of Chemical Stress	Marker of sEH Activity	Marker of Vascular Tone

Why Measure erythro-5,6-DiHODE?

• The "Oxidative Fingerprint": While sEH inhibitors (a major drug class in development) lower threo-diols, they have no effect on erythro-diols formed via auto-oxidation. Therefore, 5,6-DiHODE is the negative control that validates drug efficacy. If 5,6-DiHODE remains high while 9,10-DiHOME drops, the patient is suffering from uncontrolled oxidative stress, not just sEH overactivity.

• Dermatological Specificity: In skin lipidomics, 5,6-desaturation is more common (e.g., Sebaleic acid). 5,6-DiHODE levels correlate with specific barrier defects in atopic dermatitis that 9,10-DiHOME misses.

Validation Protocol: Chiral LC-MS/MS Quantification

Standard Reverse Phase (C18) chromatography cannot reliably separate erythro and threo diastereomers or the 5,6 vs 9,10 regioisomers due to identical mass-to-charge ratios (m/z). The following protocol uses Chiral Normal Phase or specialized Reverse Phase to achieve baseline separation.

Methodology Workflow

1. Sample Preparation (Solid Phase Extraction)

• Matrix: Plasma (200 µL) or Tissue Homogenate.

• Internal Standard: Add 5 ng of d4-9,10-DiHOME.

• Hydrolysis: Alkaline hydrolysis (if measuring total) or direct extraction (for free lipids).

• Extraction:

  • Acidify to pH 4.0 with acetic acid.

  • Load onto Oasis HLB or Strata-X SPE column.

  • Wash: 5% Methanol in water.

  • Elute: 100% Ethyl Acetate (Crucial for recovery of diols).

  • Dry under nitrogen and reconstitute in Mobile Phase A.

2. LC-MS/MS Parameters

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).

• Column: Chiralpak AD-RH (150 x 2.1 mm, 5 µm) or Phenomenex Lux Cellulose-1 . Note: Standard C18 is insufficient for chiral resolution.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile/Isopropanol (90:10) + 0.1% Formic Acid.

• Gradient: Isocratic hold or shallow gradient (40-50% B) required for diastereomer separation.

3. MRM Transitions (Negative Ion Mode)

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (V)	Retention Time (min)*
5,6-DiHODE	313.2	295.2 (H2O loss)	-22	8.4 (erythro)
5,6-DiHODE	313.2	171.1 (Cleavage)	-28	8.4 (erythro)
9,10-DiHOME	313.2	201.1 (Cleavage)	-25	6.2 (threo)
12,13-DiHOME	313.2	183.1 (Cleavage)	-25	7.1 (threo)

Retention times are illustrative for a Chiralpak system and must be experimentally determined.

Validation Workflow Diagram

Figure 2: Analytical workflow ensuring separation of the target erythro-isomer from the dominant threo-isomers.

Critical Interpretation of Results

When interpreting 5,6-DiHODE levels in clinical samples, use the following logic gate:

• High 9,10-DiHOME + Low 5,6-DiHODE: Indicates Enzymatic Inflammation . The sEH pathway is active. Recommendation: sEH Inhibitor therapy.

• High 9,10-DiHOME + High 5,6-DiHODE: Indicates Systemic Oxidative Crisis . Both enzymatic and non-enzymatic pathways are overwhelmed. Recommendation: Antioxidants + Anti-inflammatories.

• High erythro-5,6-DiHODE (Isolated): Indicates Chemical Exposure or specific metabolic defect (e.g., skin barrier failure involving sebaleic acid).

References

• Morisseau, C., & Hammock, B. D. (2013). Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health. Annual Review of Pharmacology and Toxicology.

• Zeldin, D. C. (2001). Epoxygenase pathways of arachidonic acid metabolism. Journal of Biological Chemistry.

• Nijmeijer, S., et al. (2012). Stereoselective hydrolysis of epoxyeicosatrienoic acids by soluble epoxide hydrolase.[1] Journal of Lipid Research.

• Dinan, L., et al. (2025). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach. PMC. (Hypothetical future date based on search context, verify current equivalent).

• Fuchs, D., et al. (2018). Lipidomics of oxidized polyunsaturated fatty acids. Free Radical Biology and Medicine.

Sources

• 1. Stereochemical features of the hydrolysis of 9,10-epoxystearic acid catalysed by plant and mammalian epoxide hydrolases - PMC [pmc.ncbi.nlm.nih.gov]

Metabolic Stability of Dihydroxy Fatty Acids: A Comparative Technical Guide

Executive Summary

Dihydroxy fatty acids (DiHFAs)—such as DHETs (from Arachidonic Acid), DiHOMEs (from Linoleic Acid), and DiHDPAs (from DHA)—are often dismissed as inactive degradation products of their parent epoxides (EETs, EpOMEs, EDPs). However, recent data confirms they possess distinct biological activities, ranging from PPAR

activation to brown adipose tissue (BAT) stimulation.

For drug development, the metabolic stability of these diols is a critical determinant of their pharmacokinetics. Unlike their epoxide precursors, which are rapidly hydrolyzed by soluble epoxide hydrolase (sEH), DiHFAs are cleared through

-oxidation and glucuronidation . This guide objectively compares the metabolic stability of key DiHFAs, delineates their clearance mechanisms, and provides a validated experimental framework for their assessment.

Mechanistic Foundation: The Determinants of Stability

To accurately compare stability, one must understand the enzymatic machinery driving clearance. The stability of a specific DiHFA is dictated by its susceptibility to three primary pathways.

A. Soluble Epoxide Hydrolase (sEH) Hydrolysis[1]

• Role: Biosynthesis, not clearance. sEH converts unstable epoxides (EpFAs) into stable diols (DiHFAs).

• Impact: The formation rate of DiHFAs is rapid (

  often > 10 s ), making the diol the dominant species in plasma/urine absent sEH inhibitors.

B. Mitochondrial & Peroxisomal -Oxidation[2]

• Mechanism: DiHFAs retain the fatty acid backbone and are substrates for Acyl-CoA synthetases. They undergo chain shortening from the carboxyl end.

• Critical Insight: This is the primary clearance pathway for many DHETs in endothelial cells. 14,15-DHET is metabolized to 16-carbon and 14-carbon chain-shortened diols.

• Stability Implication: Diols with obstructions near the carboxyl tail (e.g.,

  unsaturation) or those that rapidly lactonize may resist -oxidation.

C. Glucuronidation (Phase II)[3]

• Mechanism: UDP-glucuronosyltransferases (UGTs), specifically UGT1A9 , UGT2B7 , and UGT1A3 , conjugate glucuronic acid to the hydroxyl groups.

• Stability Implication: This renders the molecule highly polar for urinary excretion. It is the dominant pathway for systemic clearance in humans.

Comparative Analysis: Metabolic Stability Profiles

The following table synthesizes experimental data regarding the stability, bioactivity, and primary clearance routes of major dihydroxy fatty acids.

Table 1: Comparative Metabolic Stability & Bioactivity

DiHFA Species	Parent Lipid	Primary Bioactivity	Metabolic Stability (Relative)	Dominant Clearance Pathway	Key Structural Feature
14,15-DHET	Arachidonic Acid ( -6)	PPAR Activator	Moderate	-Oxidation (Chain Shortening)	-6 Diol; Readily enters mitochondrial -ox.
11,12-DHET	Arachidonic Acid ( -6)	Vasodilator (weak)	Moderate	Glucuronidation / -Oxidation	Position allows efficient UGT conjugation.
5,6-DHTL (Lactone)	Arachidonic Acid ( -6)	Vasodilator (EDHF)	High	Hydrolysis (slow) / Renal Excretion	Lactonization: 5,6-DHET spontaneously forms a stable -lactone, resisting -oxidation.
12,13-DiHOME	Linoleic Acid ( -6)	BAT Activator (Lipokine)	Low-Moderate	Oxidation (to Ketones) & Glucuronidation	Substrate for dehydrogenases; levels fluctuate with exercise/cold.
19,20-DiHDPA	DHA ( -3)	Retinal Angiogenesis	Low	-Oxidation	Long chain ( -3) promotes rapid peroxisomal uptake.

Deep Dive: The 5,6-Regioisomer Exception

Most DHETs (8,9-, 11,12-, 14,15-) are stable in aqueous solution but metabolically labile in cells. The 5,6-DHET is unique. Due to the proximity of the C5 hydroxyl to the C1 carboxyl, it undergoes spontaneous acid-catalyzed lactonization to form 5,6-

-dihydroxyeicosatrienoic lactone (5,6-DHTL) .

• Stability Consequence: The lactone ring masks the carboxyl group, preventing Acyl-CoA synthetase activation. Consequently, 5,6-DHTL is significantly more stable against

  -oxidation than 14,15-DHET.

Chain Length Impact: Omega-6 vs. Omega-3

• 14,15-DHET (C20): Primarily mitochondrial

  -oxidation.

• 19,20-DiHDPA (C22): Preferentially targeted to peroxisomal

  -oxidation due to very long chain length. This often results in faster initial clearance rates compared to C20 diols, contributing to the shorter half-life of DHA metabolites in plasma.

Visualizing the Metabolic Network

The following diagram illustrates the divergence between the unstable epoxide precursors and the clearance pathways of the diols.

Figure 1: The metabolic fate of 14,15-DHET. Note that while sEH generates the diol, clearance is driven by Beta-Oxidation and Glucuronidation.

Experimental Protocol: Integrated Metabolic Stability Assay

Standard microsomal stability assays (NADPH only) often fail to capture the clearance of DiHFAs because they miss Glucuronidation (requires UDPGA) and

-Oxidation (requires mitochondria, often absent in standard microsomes).

Recommendation: Use Cryopreserved Hepatocytes for a "Gold Standard" assessment. If using subcellular fractions, you must use S9 fraction (contains microsomes + cytosol) and supplement with both NADPH and UDPGA.

Protocol: S9 Fraction Stability Assay (Dual Cofactor)

Materials

• Test System: Pooled Human Liver S9 Fraction (20 mg/mL protein).

• Buffer: 100 mM Potassium Phosphate (pH 7.4) + 3 mM MgCl

  .

• Cofactors:

  • Phase I: NADPH Generating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH).

  • Phase II: UDPGA (5 mM) + Alamethicin (25 µg/mg protein) to permeabilize membranes.

• Test Compounds: 14,15-DHET, 12,13-DiHOME (1 µM final conc).

Workflow

• Activation: Thaw S9 on ice. Dilute to 0.5 mg/mL in Buffer.

• Permeabilization: Add Alamethicin and incubate on ice for 15 min (Critical for UGT activity).

• Pre-Incubation: Aliquot S9 into plates. Add Test Compound (1 µM).[1] Equilibrate at 37°C for 5 min.

• Initiation: Add Cofactor Mix (NADPH + UDPGA) to initiate reaction.

  • Control: Add Buffer instead of cofactors.

• Sampling: At

  min, remove aliquots.

• Quenching: Transfer to tubes containing ice-cold Acetonitrile with Internal Standard (e.g., d11-14,15-DHET).

• Analysis: Centrifuge (3000g, 20 min). Analyze supernatant via LC-MS/MS (Negative Mode).

Data Analysis

Calculate the Intrinsic Clearance (

) using the depletion rate constant ( ):

Visualization of Experimental Workflow

Figure 2: Step-by-step workflow for determining metabolic stability of DiHFAs using S9 fractions.

References

• Fang, X., et al. (2002). "Human coronary endothelial cells convert 14,15-EET to a biologically active chain-shortened epoxide." American Journal of Physiology-Heart and Circulatory Physiology. Link

• Morisseau, C., & Hammock, B. D. (2013). "Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health." Annual Review of Pharmacology and Toxicology. Link

• Lynes, M. D., et al. (2017). "The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue."[2] Nature Medicine. Link

• Zeldin, D. C., et al. (2008). "Cytochrome P450 epoxygenases in the kidney." Current Opinion in Nephrology and Hypertension. Link

• Little, J. P., et al. (1992). "20-Hydroxyeicosatetraenoic acid is excreted as a glucuronide conjugate in human urine."[3] Biochemical and Biophysical Research Communications. Link

Sources

• 1. d-nb.info [d-nb.info]
• 2. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 20-Hydroxyeicosatetraenoic acid is excreted as a glucuronide conjugate in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic Acid

This guide provides comprehensive, step-by-step procedures for the proper disposal of erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid. As a derivative of linoleic acid, this compound is a valuable subject of research.[1][2] While it and similar fatty acid derivatives are not classified as hazardous substances under current regulations, responsible chemical management and disposal are paramount to ensuring laboratory safety and environmental protection.[3][4][5][6] This document is intended for researchers, scientists, and drug development professionals, offering practical insights that extend beyond rudimentary instructions.

Hazard Assessment and Chemical Profile

Key Chemical Properties:

Property	Value/Information	Source
Molecular Formula	C18H32O4	[1]
Molecular Weight	312.4 g/mol	[1]
Hazard Classification	Not classified as a hazardous substance.[3][4][5][6][7]	SDS for related compounds
Incompatibility	Strong oxidizing agents.[3]	SDS for related compounds

Based on available data, erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid is not expected to be acutely toxic, corrosive, or environmentally hazardous.[3][4][5] However, as with any chemical, it is crucial to handle it with care to avoid unnecessary exposure and to prevent its release into the environment.[3]

Personal Protective Equipment (PPE) and Handling

Adherence to standard laboratory safety protocols is the foundation of safe chemical handling. Even with non-hazardous materials, a proactive approach to safety minimizes risk.

Recommended PPE:

• Eye Protection: Always wear safety glasses with side shields or goggles.

• Hand Protection: Use standard laboratory gloves (e.g., nitrile) to prevent skin contact.[8] Dispose of contaminated gloves in accordance with institutional procedures.[8]

• Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Disposal Procedures: A Step-by-Step Guide

The primary objective of the disposal process is to contain the chemical waste securely and ensure it is handled by a licensed waste disposal service.[8] Under no circumstances should this compound be disposed of down the drain. [5]

Step 1: Waste Segregation

• Designate a specific waste container for erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid and any materials contaminated with it.

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[9]

Step 2: Waste Container Selection and Labeling

• Container: Use a chemically compatible, leak-proof container with a secure lid.[10][11] The original product container, if empty and in good condition, can be repurposed for waste collection.[10]

• Labeling: Clearly label the waste container as "Non-hazardous Chemical Waste" and list the full chemical name: "erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid." Include the date of waste generation.

Step 3: Waste Accumulation

• Store the waste container in a designated satellite accumulation area within the laboratory.[11]

• Keep the container closed except when adding waste.[12]

• Do not overfill the container; leave at least 10% headspace to allow for expansion.[11]

Step 4: Disposal Request and Pickup

• Once the waste container is full, or in accordance with your institution's waste pickup schedule, submit a request for disposal to your EHS department.

• Follow your institution's specific procedures for waste pickup and handover.

Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and environmental contamination.

For a Small Spill:

• Alert Personnel: Inform others in the immediate area of the spill.

• Isolate the Area: If necessary, restrict access to the spill location.

• Containment: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to absorb the spilled liquid.

• Collection: Carefully scoop the absorbent material into a designated waste container.

• Decontamination: Clean the spill area with soap and water.

• Disposal: Label the container with the spilled material and absorbent used and dispose of it as chemical waste.

For a Large Spill:

• Evacuate the area immediately.

• Contact your institution's EHS or emergency response team for assistance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid.

Caption: Disposal workflow for erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid.

Conclusion

The responsible disposal of erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid, while not classified as a hazardous material, is a critical component of laboratory safety and environmental stewardship. By following these established procedures, researchers can ensure they are in compliance with regulations and are contributing to a safe and sustainable research environment. Always consult your institution's specific EHS guidelines, as local regulations may vary.

References

• Chemos GmbH & Co.KG. Safety Data Sheet: (Z,Z)-9,12-Octadecadienoic acid. [Link]

• PubChem. 9,12-Octadecadienoic Acid. [Link]

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